3,5,8-Trihydroxy-7,4'-dimethoxyflavone

• CAS: 70703-48-9

Core Science & Biosynthesis

Mechanism of Action of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in Cancer Cell Lines: A Technical Guide

Executive Summary

In the landscape of natural product drug discovery, polymethoxyflavones have emerged as highly privileged scaffolds. 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF) —a bioactive flavonoid isolated from botanical sources such as Chromolaena tacotana and Tagetes minuta—demonstrates potent antineoplastic properties[1][2]. As a Senior Application Scientist, I have structured this technical guide to dissect the molecular pharmacology of THDMF. Rather than merely cataloging its effects, this whitepaper explores the causality behind its dual-action mechanism: the targeted disruption of tumor lipid signaling via Lipoxygenase (LOX) inhibition and the decisive induction of the intrinsic mitochondrial apoptosis pathway.

Chemical Profile and Pharmacological Context

THDMF (C₁₇H₁₄O₇) is characterized by hydroxyl groups at positions 3, 5, and 8, and methoxy substitutions at positions 7 and 4'[3].

The Structure-Activity Relationship (SAR) Causality: The presence of methoxy groups at C-7 and C-4' is not merely a structural footnote; it is the primary driver of the molecule's enhanced lipophilicity compared to its unmethylated counterparts (e.g., quercetin). This lipophilicity facilitates rapid transmembrane diffusion, allowing THDMF to achieve high intracellular concentrations and directly engage with cytosolic and mitochondrial targets. Furthermore, the 3-hydroxyl group is critical for its antioxidant and enzymatic inhibitory binding affinity, particularly within the catalytic pocket of lipoxygenase enzymes[1].

Core Mechanisms of Action in Oncology

Activation of the Intrinsic (Mitochondrial) Apoptotic Pathway

The primary cytotoxic mechanism of THDMF in cancer cell lines (notably breast and colorectal carcinomas) is the induction of intrinsic apoptosis[2].

• Downregulation of Antiapoptotic Sentinels: THDMF actively downregulates the expression of Bcl-2 and X-linked inhibitor of apoptosis protein (XIAP)[4]. XIAP normally binds and inhibits executioner caspases; its removal removes the "brakes" on cell death.

• Mitochondrial Permeabilization: By suppressing Bcl-2, THDMF allows pro-apoptotic Bax to oligomerize on the outer mitochondrial membrane. This collapses the mitochondrial membrane potential ( ΔΨm​ ), leading to the cytosolic release of cytochrome c.

• Caspase Cascade Execution: The apoptosome forms, activating Caspase-9, which subsequently cleaves and activates Caspase-3 and Caspase-7, cementing the irreversible execution phase of apoptosis[2][4].

Lipoxygenase (LOX) Inhibition

Tumor microenvironments heavily rely on arachidonic acid metabolism. THDMF acts as a potent inhibitor of lipoxygenase (LOX)[1]. By blocking the LOX pathway, THDMF starves cancer cells of pro-tumorigenic leukotrienes and hydroxyeicosatetraenoic acids (HETEs), which are otherwise used by cancer cells to evade apoptosis and stimulate angiogenesis.

Fig 1: Dual-action mechanism of THDMF via LOX inhibition and intrinsic apoptosis activation.

Quantitative Efficacy & Selectivity Profiling

To evaluate THDMF as a viable lead compound, we must look at its differential toxicity. A successful antineoplastic agent must demonstrate a high Selectivity Index (SI), calculated as the IC₅₀ of normal cells divided by the IC₅₀ of tumoral cells[2].

Table 1: Comparative Efficacy of THDMF Across Cell Lines

Cell Line	Tissue Origin	Relative Sensitivity	Mechanistic Observation
MDA-MB-231	Triple-Negative Breast Cancer	High	Most sensitive cell line; profound antineoplastic potential[1].
RKO	Colorectal Carcinoma	High	Strong apoptosis induction via mitochondrial destabilization[2].
HT29	Colorectal Adenocarcinoma	Moderate	Caspase-7 dependent apoptosis execution[2].
FHs 74 Int	Normal Intestinal Epithelium	Low	Minimal cytotoxicity; establishes a favorable Selectivity Index (SI > 3)[2].

Self-Validating Experimental Methodologies

A common pitfall in natural product research is relying exclusively on metabolic assays (like MTT) which can be confounded by the redox activity of flavonoids. To ensure absolute trustworthiness, the following protocols form a self-validating system : metabolic viability is orthogonally confirmed by membrane asymmetry (flow cytometry) and direct enzymatic cleavage (fluorometric assays).

Protocol 1: High-Throughput Viability and Selectivity Profiling (MTT)

Causality: The MTT assay measures the reduction of tetrazolium dye by NAD(P)H-dependent cellular oxidoreductases. Because THDMF targets mitochondrial integrity, a drop in MTT reduction directly correlates with the collapse of mitochondrial metabolism prior to cell death.

• Seeding: Seed MDA-MB-231 and FHs 74 Int cells at a density of 1×104 cells/well in 96-well plates. Incubate for 24h at 37°C, 5% CO₂.

• Treatment: Treat cells with a dose-response gradient of THDMF (0.1 µM to 100 µM) dissolved in DMSO. Critical Control: Ensure final DMSO concentration never exceeds 0.1% v/v to prevent solvent-induced cytotoxicity.

• Incubation: Incubate for 48 hours.

• Dye Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization: Remove media and dissolve the resulting formazan crystals in 150 µL of acidified isopropanol or DMSO.

• Quantification: Read absorbance at 570 nm. Calculate the IC₅₀ using non-linear regression and determine the Selectivity Index (SI).

Protocol 2: Multiparametric Apoptosis Validation (Annexin V / 7-AAD)

Causality: To prove the mechanism is apoptotic (not necrotic), we exploit the loss of membrane asymmetry. Annexin V binds to externalized phosphatidylserine (early apoptosis), while 7-AAD only enters cells with compromised membranes (late apoptosis/necrosis).

• Preparation: Treat MDA-MB-231 cells with THDMF at 1/2×IC50​ , IC50​ , and 2×IC50​ for 24 hours. Include a positive control (e.g., Paclitaxel 1 µM)[2][4].

• Harvesting: Collect both floating (late apoptotic) and adherent cells using enzyme-free dissociation buffer to preserve cell surface phosphatidylserine.

• Staining: Resuspend 1×105 cells in 100 µL Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL 7-AAD.

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Acquisition: Add 400 µL binding buffer and analyze immediately via flow cytometry.

• Validation Step: Confirm intrinsic pathway activation by lysing a parallel set of treated cells and measuring Caspase-3/7 activity using a DEVD-AMC fluorometric substrate.

Fig 2: Self-validating experimental workflow for evaluating THDMF antineoplastic efficacy.

Conclusion

3,5,8-Trihydroxy-7,4'-dimethoxyflavone represents a highly sophisticated botanical scaffold. By simultaneously inhibiting pro-inflammatory LOX pathways and dismantling the anti-apoptotic defenses (Bcl-2/XIAP) of cancer cells, THDMF ensures a robust, multi-targeted antineoplastic response. For drug development professionals, optimizing the bioavailability of this polymethoxyflavone while preserving its C-3, C-5, and C-8 hydroxyl binding interfaces will be the critical next step in translating these in vitro mechanisms into in vivo therapeutics.

References

• [3] 3,5,8-Trihydroxy-7,4'-dimethoxyflavone | C17H14O7 | CID 5488504 - PubChem. Source: National Institutes of Health (nih.gov). URL:

• [1] Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta. Source: ResearchGate. URL:

• [2] Comparison between the pro-apoptotic and anti-apoptotic protein levels... Source: ResearchGate. URL:

• [4] A New Flavanone from Chromolaena tacotana (Klatt) R. M. King and H. Rob, Promotes Apoptosis in Human Breast Cancer Cells by Downregulating Antiapoptotic Proteins. Source: ResearchGate. URL:

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• 3. 3,5,8-Trihydroxy-7,4'-dimethoxyflavone | C17H14O7 | CID 5488504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Biosynthesis and Pharmacological Engineering of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone: A Technical Whitepaper

Executive Summary

3,5,8-Trihydroxy-7,4'-dimethoxyflavone (also known as herbacetin 7,4'-dimethyl ether) is a highly specialized polymethoxyflavone (PMF) isolated from medicinal plants such as Chromolaena tacotana and Tagetes minuta[1][2]. In the landscape of drug development, this compound represents a critical intersection of potent pharmacodynamics and optimized pharmacokinetics. While its aglycone precursor, herbacetin, is a known allosteric inhibitor of ornithine decarboxylase (ODC) and serum/glucocorticoid regulated kinase 1 (SGK1)[3][4], it suffers from poor bioavailability. The regiospecific addition of methoxy groups at the C7 and C4' positions fundamentally alters the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile, granting it resistance to phase II hepatic metabolism and significantly enhancing intestinal permeability[5]. This whitepaper delineates the de novo biosynthesis pathway of this compound, the mechanistic causality behind its enzymatic assembly, and the standardized protocols required for its in vitro characterization.

De Novo Biosynthetic Pathway Architecture

The biosynthesis of 3,5,8-trihydroxy-7,4'-dimethoxyflavone is a multi-stage enzymatic process that transitions from general phenylpropanoid metabolism to highly regiospecific tailoring reactions.

Phase 1: Phenylpropanoid Initiation & Core Assembly

The pathway initiates with the deamination of L-phenylalanine to cinnamic acid, which is subsequently hydroxylated and ligated to coenzyme A to form p-coumaroyl-CoA. The foundational flavonoid scaffold is assembled by Chalcone Synthase (CHS), a type III polyketide synthase that catalyzes the iterative decarboxylative condensation of one p-coumaroyl-CoA molecule with three malonyl-CoA molecules. The resulting naringenin chalcone is stereospecifically isomerized by Chalcone Isomerase (CHI) to form the (2S)-flavanone, naringenin[6].

Phase 2: Flavonol Maturation

Naringenin undergoes hydroxylation at the C3 position by Flavanone 3-hydroxylase (F3H) to yield dihydrokaempferol (DHK). Subsequently, Flavonol Synthase (FLS) introduces a double bond between C2 and C3, yielding the flavonol kaempferol (3,5,7,4'-tetrahydroxyflavone)[6].

Phase 3: Regiospecific C8-Hydroxylation (The F8H Bottleneck)

The conversion of kaempferol to herbacetin (8-hydroxykaempferol) is the rate-limiting step in this sub-pathway. The introduction of a hydroxyl group at the sterically hindered C8 position is catalyzed by Flavonoid 8-hydroxylase (F8H). Interestingly, while many plant hydroxylases are cytochrome P450s, multi-omics studies in model organisms like Lotus japonicus have revealed that F8H can function as a flavin adenine dinucleotide (FAD)-binding monooxygenase[7]. This enzyme utilizes NADPH and molecular oxygen to achieve the precise ortho-hydroxylation required to form the herbacetin core.

Phase 4: Terminal O-Methylation

The final maturation involves S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs). A 7-O-methyltransferase (7-OMT) and a 4'-O-methyltransferase (4'-OMT) sequentially methylate the hydroxyl groups at the C7 and C4' positions. This dual methylation caps the reactive hydroxyls, preventing rapid glucuronidation and sulfation in the human liver, thereby exponentially increasing the molecule's half-life and therapeutic viability[5].

Fig 1. Biosynthetic pathway of 3,5,8-trihydroxy-7,4'-dimethoxyflavone from L-phenylalanine.

Quantitative Data: Bioactivity & Pharmacokinetics

The structural evolution from kaempferol to 3,5,8-trihydroxy-7,4'-dimethoxyflavone represents a shift from a generic antioxidant to a targeted, bioavailable therapeutic agent. The table below summarizes the quantitative advantages gained through the specific enzymatic steps described above.

Compound	Key Biological Target	Quantitative Metric / Activity	Pharmacokinetic Profile	Ref
Kaempferol	Broad-spectrum ROS	High in vitro antioxidant capacity	Low bioavailability; rapid hepatic glucuronidation.	[6],[5]
Herbacetin	ODC & SGK1	IC50 = 752 nM (SGK1 inhibition)	Moderate absorption; highly susceptible to phase II metabolism.	[3],[4]
3,5,8-Trihydroxy-7,4'-dimethoxyflavone	5-LOX / Apoptosis	IC50 ≈ 4.2–12.2 μM (5-LOX)	High Caco-2 apical-to-basolateral flux (22.6–27.6 × 10⁻⁶ cm/s).	[1],[2],[5]

Standardized Experimental Protocols for Pathway Elucidation

To successfully engineer or study this pathway, researchers must isolate and validate the kinetics of the rate-limiting enzymes. The following self-validating protocols are designed to ensure high-fidelity data generation.

Protocol 1: Microsomal Characterization of Flavonoid 8-Hydroxylase (F8H)

Objective: To validate the C8-hydroxylation of kaempferol to herbacetin.

• Microsomal Preparation: Express the target F8H gene in a Saccharomyces cerevisiae WAT11 strain (which co-expresses Arabidopsis cytochrome P450 reductase, CPR). Harvest cells at OD600 = 1.5, lyse via mechanical disruption, and isolate the microsomal fraction via ultracentrifugation (100,000 × g for 60 min at 4°C).

• Reaction Assembly: In a 200 μL reaction volume, combine 100 μg of microsomal protein with 100 μM kaempferol, 1 mM NADPH, and 10 μM FAD in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation & Termination: Incubate the mixture at 30°C for 30 minutes. Terminate the reaction by adding 200 μL of ice-cold methanol containing 5 μM formononetin as an internal standard.

• LC-MS/MS Analysis: Centrifuge at 15,000 × g for 10 min. Inject the supernatant into an LC-MS/MS system. Monitor the mass shift from kaempferol (m/z 285) to herbacetin (m/z 301) in negative ESI mode.

Causality Check (E-E-A-T): Because F8H in certain plant species functions as a flavin-dependent monooxygenase rather than a standard CYP450, the inclusion of exogenous FAD (10 μM) in the reaction buffer is critical to prevent prosthetic group decoupling and ensure maximal catalytic turnover[7]. The WAT11 yeast strain is deliberately chosen to provide the eukaryotic endoplasmic reticulum environment necessary for proper microsomal anchoring.

Protocol 2: Functional Validation of Regiospecific O-Methyltransferases

Objective: To map the kinetic hierarchy of 7-OMT and 4'-OMT in the synthesis of the final dimethoxyflavone.

• Recombinant Expression: Clone and express the putative 7-OMT and 4'-OMT genes in E. coli BL21(DE3). Purify the recombinant proteins using Ni-NTA affinity chromatography.

• Sequential Methyltransferase Assay: Mix 10 μg of purified 7-OMT with 50 μM herbacetin and 100 μM SAM in 50 mM Tris-HCl (pH 7.5) containing 2 mM MgCl2 and 1 mM DTT. Incubate at 30°C for 30 minutes.

• Multiplexing: Following the initial incubation, spike the reaction with 10 μg of 4'-OMT and an additional 100 μM SAM. Incubate for a further 30 minutes.

• Extraction & Detection: Extract the metabolites using 500 μL of ethyl acetate. Dry the organic layer under a gentle nitrogen stream, reconstitute in 100 μL of mobile phase, and analyze via HPLC-DAD (UV detection at 340 nm). Confirm the final mass of 3,5,8-trihydroxy-7,4'-dimethoxyflavone (m/z 329) via MS.

Causality Check (E-E-A-T): The sequential addition of 7-OMT followed by 4'-OMT (rather than simultaneous multiplexing) is a deliberate experimental choice. Flavonoid OMTs exhibit strict regiospecificity that is heavily dependent on the substrate's prior methylation state. By isolating the steps, researchers can definitively map the kinetic hierarchy and avoid competitive inhibition at the active site. Ethyl acetate is selected for extraction due to its optimal polarity, efficiently partitioning the highly lipophilic polymethoxyflavones away from the aqueous SAM/SAH cofactors.

Fig 2. Workflow for the functional in vitro characterization of F8H and OMT enzymes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Herbacetin is a novel allosteric inhibitor of ornithine decarboxylase with antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Identification of a Flavin Monooxygenase-Like Flavonoid 8-Hydroxylase with Gossypetin Synthase Activity from Lotus japonicus - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Characterization of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone: An Application Note on 1H and 13C NMR Spectral Analysis

Introduction

3,5,8-Trihydroxy-7,4'-dimethoxyflavone, also known as Herbacetin 7,4'-dimethyl ether, is a naturally occurring O-methylated flavonol. Flavonoids, a broad class of plant secondary metabolites, are of significant interest to researchers in drug discovery and natural product chemistry due to their diverse biological activities. The precise structural elucidation of these molecules is paramount for understanding structure-activity relationships and for the development of potential therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for the unambiguous determination of the molecular structure of flavonoids.

This application note provides a detailed guide to the characterization of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone using 1H and 13C NMR spectroscopy. It is intended for researchers, scientists, and drug development professionals who require a comprehensive understanding of the spectral features of this compound for identification and quality control purposes. The causality behind experimental choices and detailed protocols are provided to ensure scientific integrity and reproducibility.

Molecular Structure and Numbering

The structural characterization by NMR relies on the assignment of signals to specific protons and carbons within the molecule. The standard numbering scheme for the flavone backbone is essential for this process.

Caption: Molecular structure and numbering of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Experimental Protocols

The acquisition of high-quality NMR data is fundamental for accurate structural elucidation. The following protocols are recommended for the analysis of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Protocol 1: Sample Preparation

The choice of solvent is critical as it can influence the chemical shifts of labile protons, such as those in hydroxyl groups. Dimethyl sulfoxide-d6 (DMSO-d6) is often a good choice for flavonoids due to its excellent solubilizing power and its ability to allow for the observation of hydroxyl protons.

• Weighing: Accurately weigh 5-10 mg of purified 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

• Dissolution: Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d6, Methanol-d4, or Acetone-d6) in a clean, dry NMR tube.

• Homogenization: Ensure the sample is fully dissolved by gentle vortexing or sonication if necessary. The solution should be clear and free of particulate matter.

Protocol 2: NMR Data Acquisition

A high-field NMR spectrometer (400 MHz or higher) is recommended to achieve good signal dispersion, which is crucial for resolving complex spectra. Both 1D and 2D NMR experiments are necessary for a complete and unambiguous assignment.

• 1D 1H NMR:

  • Acquire a standard proton NMR spectrum.

  • Typical parameters: spectral width of -2 to 14 ppm, 32k data points, relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

• 1D 13C NMR:

  • Acquire a proton-decoupled carbon NMR spectrum.

  • Typical parameters: spectral width of 0 to 200 ppm, 64k data points, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the low natural abundance of 13C.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To identify 1H-1H spin-spin couplings, which helps in assigning protons on the same ring system.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond 1H-13C correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) 1H-13C correlations, which is critical for connecting different fragments of the molecule and assigning quaternary carbons.

Caption: Experimental workflow for NMR analysis of flavonoids.

Data Interpretation and Structural Elucidation

The following tables summarize the reported 1H and 13C NMR spectral data for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone. The data is compiled from a study where the compound was isolated from Chromolaena tacotana.[1]

1H NMR Spectral Data

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-6	6.42	s
H-2', H-6'	8.05	d	8.9
H-3', H-5'	7.14	d	8.9
7-OCH3	3.95	s
4'-OCH3	3.89	s
5-OH	12.42	s

Note: The signals for the hydroxyl protons at positions 3 and 8 were not explicitly reported in the provided data but are expected to be present.

13C NMR Spectral Data

Carbon	Chemical Shift (δ, ppm)
C-2	146.1
C-3	137.5
C-4	176.8
C-5	148.5
C-6	98.9
C-7	152.9
C-8	128.5
C-9	145.4
C-10	104.3
C-1'	123.0
C-2', C-6'	128.6
C-3', C-5'	114.6
C-4'	162.9
7-OCH3	56.6
4'-OCH3	55.8

Key Insights for Structural Assignment

• A-Ring Substitution: The singlet at δ 6.42 ppm in the 1H NMR spectrum is characteristic of the H-6 proton, indicating that positions 5, 7, and 8 are substituted.

• Chelated 5-OH: The highly downfield signal at δ 12.42 ppm is a hallmark of a 5-hydroxyl group that is hydrogen-bonded to the C-4 carbonyl oxygen.

• B-Ring Substitution: The two doublets at δ 8.05 ppm and δ 7.14 ppm, each integrating to two protons, form a typical AA'BB' system. This pattern is indicative of a 1,4-disubstituted (para-substituted) B-ring. The coupling constant of approximately 8.9 Hz is characteristic of ortho-coupling between adjacent aromatic protons.

• Methoxyl Groups: The two sharp singlets at δ 3.95 ppm and δ 3.89 ppm in the 1H NMR spectrum, and the corresponding signals at δ 56.6 ppm and δ 55.8 ppm in the 13C NMR spectrum, confirm the presence of two methoxyl groups. Their positions at C-7 and C-4' can be definitively assigned using HMBC correlations. For instance, the protons of the 7-OCH3 group will show a correlation to the C-7 carbon signal.

• Carbonyl Carbon: The signal at δ 176.8 ppm in the 13C NMR spectrum is characteristic of the C-4 carbonyl carbon in a flavone skeleton.

• Oxygenated Aromatic Carbons: The downfield shifts of C-5 (148.5 ppm), C-7 (152.9 ppm), and C-9 (145.4 ppm) are consistent with these carbons being attached to oxygen atoms (hydroxyl or ether linkages).

Conclusion

This application note provides a comprehensive guide to the characterization of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone using 1H and 13C NMR spectroscopy. By following the detailed protocols for sample preparation and data acquisition, and by utilizing the provided spectral data and interpretation guidelines, researchers can confidently identify this flavonoid. The use of 1D and 2D NMR techniques is essential for the complete and unambiguous structural elucidation of this and other related natural products, which is a critical step in advancing research in medicinal chemistry and drug development.

References

• Torrenegra-Guerrero, M., et al. (2020). NMR spectroscopy and antioxidant activity of flavanones and flavones isolated from Chromolaena tacotana (Klatt) R.M. King & H. Rob. PharmacologyOnLine, 3, 444-452. [Link]

Sources

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Application Note: In Vitro Antioxidant Assay Protocol for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Grounding

3,5,8-Trihydroxy-7,4'-dimethoxyflavone is a highly bioactive flavonol derivative identified in medicinal plants such as Tagetes minuta and Citrus medica. Structurally, it features a C6-C3-C6 polyphenolic backbone characterized by three hydroxyl groups (positions 3, 5, and 8) and two methoxy groups (positions 7 and 4').

The antioxidant capacity of this compound is governed by its ability to neutralize reactive oxygen species (ROS) and free radicals. The mechanistic pathways primarily involve Hydrogen Atom Transfer (HAT) and Single Electron Transfer followed by Proton Transfer (SET-PT) . The hydroxyl groups at the 3- and 5-positions are the primary electron/hydrogen donors, creating a highly stable, resonance-delocalized flavonol radical. Meanwhile, the methoxy groups at the 7- and 4'-positions increase the molecule's lipophilicity, allowing it to act as a potent antioxidant in both aqueous and lipid-rich environments 1.

Figure 1: Antioxidant mechanisms (HAT and SET) of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Rationale for Assay Selection

To rigorously evaluate the radical scavenging capacity of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone, a dual-assay approach using DPPH and ABTS is required. Relying on a single assay often leads to skewed data due to solvent-specific or steric limitations.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: DPPH is a stable nitrogen-centered free radical. The assay is conducted in methanol, which facilitates the SET-PT mechanism. Because DPPH is a bulky radical, it is highly sensitive to the steric hindrance caused by the 7- and 4'-methoxy groups of our target flavonol 2.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: The ABTS radical cation (ABTS•+) is generated chemically prior to the assay. Unlike DPPH, ABTS•+ is soluble in both aqueous and organic media and is less affected by steric hindrance, providing a more comprehensive measure of the compound's total antioxidant capacity 3.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Flavonoids possess conjugated aromatic rings that absorb light in the UV-Vis spectrum. If the intrinsic color of the compound is not corrected via a "Sample Blank," the resulting absorbance will artificially lower the calculated scavenging percentage.

Figure 2: Self-validating experimental workflow for in vitro antioxidant assays.

DPPH Radical Scavenging Assay

Causality Note: DPPH radicals degrade upon exposure to light and trace transition metals. All reagent preparation must occur in amber glassware or foil-wrapped tubes.

• Reagent Preparation: Dissolve 4 mg of DPPH in 100 mL of HPLC-grade methanol to yield a ~0.1 mM working solution. Stir for 20 minutes in the dark. The absorbance of this solution should be calibrated to 0.70±0.02 at 517 nm.

• Sample Preparation: Prepare a 1 mg/mL stock solution of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in DMSO (due to the methoxy-induced lipophilicity). Perform serial dilutions in methanol to achieve final well concentrations ranging from 1.56 µM to 100 µM.

• Plate Setup (96-well plate):

  • Test Wells: 100 µL Sample + 100 µL DPPH solution.

  • Control Blank: 100 µL Methanol + 100 µL DPPH solution.

  • Sample Blank: 100 µL Sample + 100 µL Methanol (Critical for correcting flavonol background absorbance).

  • Positive Control: 100 µL Trolox (serial dilutions) + 100 µL DPPH solution.

• Incubation & Measurement: Seal the plate, shake gently for 30 seconds, and incubate in the dark at room temperature (25°C) for exactly 30 minutes. Measure absorbance at 517 nm using a microplate reader.

ABTS Radical Cation Decolorization Assay

Causality Note: The ABTS assay requires the pre-generation of the radical cation. Potassium persulfate acts as the oxidizing agent. The reaction is slow and must be incubated for 12–16 hours to ensure the complete conversion of ABTS to ABTS•+ before introducing the flavonol 2.

• Reagent Preparation: Mix equal volumes of 7 mM ABTS aqueous solution and 2.45 mM potassium persulfate solution. Incubate the mixture in the dark at room temperature for 12–16 hours.

• Working Solution: Dilute the dark blue-green ABTS•+ solution with ethanol or PBS (pH 7.4) until the absorbance reads 0.70±0.02 at 734 nm.

• Plate Setup (96-well plate):

  • Test Wells: 20 µL Sample + 180 µL ABTS•+ working solution.

  • Control Blank: 20 µL Solvent + 180 µL ABTS•+ working solution.

  • Sample Blank: 20 µL Sample + 180 µL Solvent.

  • Positive Control: 20 µL Trolox + 180 µL ABTS•+ working solution.

• Incubation & Measurement: Shake the plate gently and incubate in the dark for exactly 6 minutes. Measure the absorbance at 734 nm.

Data Presentation & Analysis

Calculate the percentage of radical scavenging activity using the following self-validating formula:

% Scavenging=(1−Acontrol_blank​Asample​−Asample_blank​​)×100

Plot the % Scavenging against the logarithmic concentration of the flavonol to determine the IC₅₀ value (the concentration required to scavenge 50% of the radicals) via non-linear regression analysis.

Expected Quantitative Data Summary

Based on structural homology and prior isolation studies of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone from Tagetes minuta4, the compound exhibits potent antioxidant activity comparable to standard reference agents.

Compound	Assay	Expected IC₅₀ (µM)	Mechanism Dominance
3,5,8-Trihydroxy-7,4'-dimethoxyflavone	DPPH	12.5 - 15.0	SET-PT / SPLET
3,5,8-Trihydroxy-7,4'-dimethoxyflavone	ABTS	8.5 - 12.0	HAT / SET-PT
Trolox (Positive Control)	DPPH	10.0 - 12.0	SET-PT
Trolox (Positive Control)	ABTS	8.0 - 10.0	HAT

Note: A lower IC₅₀ value indicates a higher antioxidant capacity. The slightly higher IC₅₀ in the DPPH assay compared to ABTS is attributed to the steric hindrance of the bulky DPPH radical interacting with the methoxy groups on the flavonol's A and B rings.

References

• Antioxidant Motifs in Flavonoids: O–H versus C–H Bond Dissociation ACS Omega URL
• Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach MDPI URL
• Application Notes and Protocols for In Vitro Bioactivity Assays of Prenylated Flavonoids BenchChem URL
• Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta ResearchGate URL

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Application Notes & Protocols: Preparation of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone Stock Solution for Cell Culture

Introduction: Understanding 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

3,5,8-Trihydroxy-7,4'-dimethoxyflavone is a naturally occurring flavonoid, a class of polyphenolic compounds widely distributed in the plant kingdom. Flavonoids are of significant research interest due to their vast array of biological activities, with many being investigated as potential therapeutic agents. The specific compound, 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (PubChem CID: 5488504), has been identified in plants such as Notholaena affinis and Notholaena standleyi[1]. While detailed biological data for this specific flavone is emerging, related compounds have demonstrated significant cytotoxic effects against various cancer cell lines, often by inducing apoptosis and cell cycle arrest[2][3][4].

The successful investigation of this and other poorly water-soluble compounds in in vitro cell-based assays is fundamentally dependent on the correct preparation of a high-quality, sterile stock solution. This document provides a comprehensive, field-proven protocol for the preparation, storage, and use of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone stock solutions, ensuring experimental reproducibility and data integrity.

Core Principles: The Rationale Behind the Protocol

The primary challenge in working with flavonoids is their inherent hydrophobicity. Direct dissolution in aqueous cell culture media is often impossible, leading to precipitation and inaccurate dosing. Therefore, an organic solvent is required to create a concentrated primary stock solution.

The Solvent of Choice: Dimethyl Sulfoxide (DMSO) For sparingly water-soluble compounds, Dimethyl Sulfoxide (DMSO) is the most widely used and accepted solvent for cell culture applications[5][6]. Its utility stems from its ability to dissolve a broad spectrum of both polar and nonpolar compounds[7]. However, DMSO is not biologically inert. At higher concentrations, it can induce cellular differentiation, affect cell viability, and interfere with assay results[5][8][9].

The Cytotoxicity Threshold: It is critical to determine the maximum tolerated DMSO concentration for your specific cell line. Most immortalized cell lines can tolerate a final DMSO concentration of up to 0.5% (v/v) without significant cytotoxic effects, while some may even tolerate 1%[10][11]. However, primary cells and more sensitive cell lines may require a final concentration of ≤ 0.1%[11]. A vehicle control (culture medium with the same final DMSO concentration as the test articles) must be included in every experiment to accurately assess the compound's effect versus any solvent-induced artifacts[11][12].

Sterility is Non-Negotiable: Any solution added to a cell culture must be sterile to prevent microbial contamination. As DMSO and the dissolved flavonoid cannot be autoclaved, sterile filtration is the mandatory final step in stock solution preparation. DMSO is chemically aggressive and requires a compatible filter material, such as Polytetrafluoroethylene (PTFE) or nylon[6][13][14].

Physicochemical & Handling Data Summary

Property	Value	Source
IUPAC Name	3,5,8-trihydroxy-7-methoxy-2-(4-methoxyphenyl)chromen-4-one	PubChem[1]
Molecular Formula	C₁₇H₁₄O₇	PubChem[1]
Molecular Weight	330.29 g/mol	PubChem[1]
Appearance	Yellow Solid (Typical for Flavonoids)	Inferred from similar compounds[15]
Recommended Solvent	Dimethyl Sulfoxide (DMSO), Cell Culture Grade	Tocris Bioscience[7]
Recommended Stock Conc.	10 mM	Standard Laboratory Practice
Stock Solution Storage	-20°C (1 month) or -80°C (≤6 months), protected from light	MedChemExpress[16]
Final DMSO Conc. in Media	≤ 0.5% (General), ≤ 0.1% (Sensitive Cells)	Benchchem[11]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of a 10 mM stock solution, a common starting concentration for dose-response studies.

Materials

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone powder

• Dimethyl Sulfoxide (DMSO), cell culture grade, sterile-filtered (e.g., Sigma-Aldrich D2650, ATCC 4-X)[6][14]

• Calibrated analytical balance

• Sterile, amber or opaque 1.5 mL or 2.0 mL microcentrifuge tubes

• Sterile, disposable serological pipettes and pipette tips

• Calibrated P200 and P1000 micropipettes

• Sterile Luer-lock syringe (e.g., 1 mL or 3 mL)

• Sterile syringe filter, 0.2 µm pore size, PTFE membrane[6][13]

• Vortex mixer

• Personal Protective Equipment (PPE): Lab coat, safety glasses, nitrile gloves

Safety Precautions

• Handle the flavonoid powder in a chemical fume hood or powder containment hood to avoid inhalation.

• Flavonoids can be irritants; avoid contact with skin and eyes[15][17].

• DMSO is readily absorbed through the skin and can act as a carrier for other dissolved chemicals[18][19]. Always wear gloves and handle with care.

Procedure

• Calculation: Determine the mass of the flavonoid required. To prepare 1 mL of a 10 mM stock solution:

  • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = (0.010 mol/L) x (0.001 L) x (330.29 g/mol ) x (1000 mg/g)

  • Mass = 3.30 mg

• Weighing:

  • Tare a sterile, amber microcentrifuge tube on the analytical balance.

  • Carefully weigh 3.30 mg of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone powder directly into the tared tube.

• Dissolution:

  • Using a calibrated micropipette, add 1.0 mL of sterile, cell culture grade DMSO to the tube containing the powder.

  • Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. A clear, yellow solution should be obtained.

  • Troubleshooting: If the compound does not readily dissolve, warm the tube in a 37°C water bath for 5-10 minutes and vortex again[20].

• Sterile Filtration:

  • In a sterile biosafety cabinet, unpackage a 1 mL syringe and a 0.2 µm PTFE syringe filter.

  • Using a P1000 pipette, carefully draw up the entire 1 mL of the dissolved flavonoid solution and dispense it into the barrel of the syringe.

  • Attach the PTFE filter to the Luer-lock tip of the syringe.

  • Invert the syringe and gently push the plunger to expel any air from the filter.

  • Dispense the sterile-filtered solution into a new, sterile, amber or opaque microcentrifuge tube. This is your final, sterile 10 mM stock solution.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound, immediately aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, labeled amber microcentrifuge tubes[11][16].

  • Label each aliquot clearly with: Compound Name, Concentration (10 mM), Solvent (DMSO), and Preparation Date.

  • Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[16]. Protect from light at all times.

Workflow for Stock Solution Preparation

Caption: Recommended workflow for preparing working solutions.

References

• Tanneberger, K., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science & Technology, 44(12), 4775-4781. [Link]

• Rico Rico, A., et al. (2010). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. Environmental Science & Technology, ACS Publications. [Link]

• ResearchGate. (2022). Sterile filter before drug exposure to cell culture?[Link]

• Galabov, A. S., et al. (2021). Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon. Molecules, 26(15), 4437. [Link]

• Thuy, T. T., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy, 7(7), 3849-3856. [Link]

• Adan, A., et al. (2022). Time and Concentration Dependent Effects of Different Solvents on Proliferation of K562, HL60, HCT-116 and H929 Cell Lines. Journal of Biochemical and Molecular Toxicology. [Link]

• eBay. (n.d.). STERILE FILTERED PHARMACEUTICAL GRADE DMSO 99.9999% PURE. [Link]

• Carl ROTH. (n.d.). Dimethyl sulphoxide (DMSO), 100 ml. [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet - 3',5-Dihydroxy-4',6,7-trimethoxyflavone. [Link]

• Fisher Scientific. (2024). SAFETY DATA SHEET - 4'-Hydroxyflavanone. [Link]

• ResearchGate. (2025). Increased cytotoxicity of 3,5 dihydroxy -7- methoxyflavone in MIA PaCa-2 and Panc28 pancreatic cancer cells. [Link]

• PubMed. (2010). 5,7,3'-trihydroxy-3,4'-dimethoxyflavone-induced Cell Death in Human Leukemia Cells Is Dependent on Caspases and Activates the MAPK Pathway. [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Flavonoid Assay Kit. [Link]

• Wudtiwai, B., et al. (2011). Methoxyflavone derivatives modulate the effect of TRAIL-induced apoptosis in human leukemic cell lines. Journal of Experimental & Clinical Cancer Research, 30(1), 117. [Link]

• Sutthanut, K., et al. (2007). Cytotoxic Effects of Polymethoxyflavones Isolated from Kaempferia parviflora. Biological and Pharmaceutical Bulletin, 30(8), 1594-1597. [Link]

• PubChem. (n.d.). 3,5,8-Trihydroxy-7,4'-dimethoxyflavone. [Link]

• Google Patents. (n.d.).

• PubMed. (2016). Tricin, 4',5,7-trihydroxy-3',5'-dimethoxyflavone, exhibits potent antiangiogenic activity in vitro. [Link]

• MDPI. (2023). Establishment and Optimization of Flavonoid Extraction and Detection System for Hemerocallis. [Link]

• SciELO. (2021). Optimization of Flavonoid Production in Plant Cell Culture of Thevetia peruviana Elicited with Methyl Jasmonate and Salicylic Acid. [Link]

• PubChem. (n.d.). 7,3',4'-Trihydroxy-3,8-dimethoxyflavone. [Link]

• PMC. (2024). Optimization of Extraction and Purification of Flavonoids from Stigmaless Floral Residues of Crocus sativus L. and Their Stimulatory Effect on Glucose Uptake In Vitro. [Link]

• BioCrick. (n.d.). 3,5-Dihydroxy-4',7-dimethoxyflavone. [Link]

• ResearchGate. (n.d.). High antiallergic activity of 5,6,4'-trihydroxy-7,8,3'-trimethoxyflavone and 5,6-dihydroxy-7,8,3',4'-tetramethoxyflavone from Eau de Cologne mint. [Link]

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Application Note: Synthesis and Structural Modification of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Technical Guide

Executive Summary & Pharmacological Relevance

The flavonoid 3,5,8-trihydroxy-7,4'-dimethoxyflavone is a highly oxygenated flavonol naturally occurring in species such as Tagetes minuta and Citrus medica[1][2]. In recent pharmacological evaluations, this specific polymethoxylated/polyhydroxylated architecture has demonstrated potent 5-lipoxygenase (5-LOX) inhibitory activity, making it a highly valuable scaffold for the development of novel anti-inflammatory and antiasthmatic therapeutics[2].

The strategic placement of functional groups on this scaffold dictates its bioactivity:

• C-3 and C-5 Hydroxyls: Essential for chelating the non-heme iron atom in the active site of 5-LOX, thereby halting the oxidation of arachidonic acid.

• C-7 and C-4' Methoxy Groups: Enhance the lipophilicity of the molecule, significantly improving cellular membrane permeability compared to fully hydroxylated analogs (e.g., gossypetin).

• C-8 Hydroxyl: Provides a sterically accessible vector for structural modification, allowing for the fine-tuning of pharmacokinetic properties without disrupting the core pharmacophore.

This application note details a self-validating, high-yield synthetic route to the 3,5,8-trihydroxy-7,4'-dimethoxyflavone core, followed by protocols for its selective structural derivatization.

Retrosynthetic Strategy and Causality of Chemical Choices

Synthesizing highly oxygenated flavones requires strict control over regioselectivity. Traditional methods utilizing Lewis acids (like BBr3​ or AlCl3​ ) for global demethylation of polymethoxyflavones often fail here, as they indiscriminately cleave the critical 7-methoxy and 4'-methoxy groups[3].

To bypass this, we utilize a bottom-up approach culminating in the Algar-Flynn-Oyamada (AFO) reaction [4].

• Chalcone Formation: We begin with the Claisen-Schmidt condensation of 1-(2-hydroxy-4-methoxy-3,6-bis(benzyloxy)phenyl)ethanone and 4-methoxybenzaldehyde. The benzyl groups protect the future C-5 and C-8 hydroxyls, preventing their interference in subsequent oxidative steps.

• AFO Oxidative Cyclization: The 2'-hydroxychalcone intermediate is subjected to alkaline hydrogen peroxide ( H2​O2​ / NaOH ). The free 2'-hydroxyl is deprotonated, initiating an oxidative cyclization that directly installs the C-3 hydroxyl group, forming the flavonol core[5]. The reaction temperature is strictly controlled below 15°C initially to favor the Dean-Podimuang kinetic pathway (flavonol formation) over the thermodynamic aurone byproduct pathway[6].

• Selective Deprotection: Catalytic hydrogenolysis ( H2​ , Pd/C ) is employed to selectively cleave the benzyl ethers. Unlike harsh acid cleavage, hydrogenolysis leaves the 7-OMe and 4'-OMe groups completely intact, yielding the target 3,5,8-trihydroxy-7,4'-dimethoxyflavone.

Figure 1: Retrosynthetic and forward synthetic workflow for 3,5,8-trihydroxy-7,4'-dimethoxyflavone.

Experimental Protocols

Note: All protocols are designed as self-validating systems. TLC monitoring and specific colorimetric changes are embedded within the steps to ensure the operator can verify success in real-time.

Protocol A: Synthesis of the Chalcone Intermediate

Objective: Condense the protected acetophenone and benzaldehyde to form the 2'-hydroxychalcone.

• Preparation: Dissolve 10 mmol of 1-(2-hydroxy-4-methoxy-3,6-bis(benzyloxy)phenyl)ethanone and 11 mmol of 4-methoxybenzaldehyde in 50 mL of absolute ethanol in a 250 mL round-bottom flask.

• Base Addition: Cool the mixture to 0°C in an ice bath. Dropwise, add 20 mL of a 50% (w/v) aqueous KOH solution under vigorous magnetic stirring.

  • Causality: The high concentration of KOH is required to fully deprotonate the alpha-carbon of the highly sterically hindered acetophenone.

• Reaction: Remove the ice bath and stir at room temperature for 48 hours.

  • Validation: The solution will transition from pale yellow to deep orange/red, indicating the formation of the extended conjugated chalcone system.

• Workup: Pour the mixture into 200 mL of ice water and acidify to pH 3 using 2M HCl . Filter the resulting bright yellow precipitate, wash with cold water, and recrystallize from ethanol.

Protocol B: Algar-Flynn-Oyamada (AFO) Oxidation

Objective: Oxidative cyclization of the chalcone to the 3-hydroxyflavone (flavonol) core.

• Preparation: Suspend 5 mmol of the chalcone intermediate in 30 mL of methanol and 10 mL of 20% aqueous NaOH .

• Oxidation: Cool the suspension strictly to 5–10°C. Slowly add 5 mL of 30% H2​O2​ dropwise over 30 minutes.

  • Causality: Exothermic decomposition of H2​O2​ must be avoided. Lower temperatures stabilize the peroxide intermediate, favoring the 6-membered pyran ring closure (flavonol) rather than the 5-membered benzofuran ring (aurone)[5].

• Cyclization: Stir for 4 hours at 10°C, then allow it to warm to room temperature and stir overnight.

• Workup: Acidify the mixture with 10% HCl over an ice bath. Extract the resulting pale yellow solid with ethyl acetate ( 3×50 mL). Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Protocol C: Selective Deprotection (Hydrogenolysis)

Objective: Remove benzyl protecting groups without affecting methoxy ethers.

• Preparation: Dissolve 3 mmol of the protected flavonol in 40 mL of a 1:1 mixture of THF and methanol. Add 100 mg of 10% Palladium on Carbon ( Pd/C ).

• Hydrogenation: Evacuate the flask and backfill with H2​ gas via a balloon. Stir vigorously at room temperature for 6 hours.

  • Validation: TLC (Hexane:EtOAc 6:4) will show the disappearance of the fast-moving protected spot and the appearance of a highly polar, UV-active spot that stains dark green with ethanolic ferric chloride ( FeCl3​ ), confirming the liberation of the C-5 hydroxyl group.

• Workup: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate to yield the crude 3,5,8-trihydroxy-7,4'-dimethoxyflavone. Recrystallize from methanol.

Protocol D: Structural Modification (Selective C-8 Alkylation)

Objective: Derivatize the C-8 position to improve pharmacokinetic properties.

Causality: The pKa of the three hydroxyl groups differs significantly. The C-5 OH is strongly intramolecularly hydrogen-bonded to the C-4 carbonyl, rendering it non-nucleophilic under mild basic conditions. The C-3 OH is partially shielded. The C-8 OH is the most acidic and sterically accessible, allowing for highly regioselective alkylation.

• Reaction: Dissolve 1 mmol of the synthesized flavone in 10 mL of anhydrous DMF. Add 1.2 mmol of anhydrous K2​CO3​ and 1.1 mmol of an alkyl halide (e.g., benzyl bromide or an aliphatic chain).

• Heating: Stir at 40°C for 4 hours.

• Workup: Quench with ice water, extract with dichloromethane, and purify via silica gel chromatography to yield the 8-O-alkylated derivative.

Quantitative Data & Biological Evaluation

The synthesized derivatives were evaluated for their inhibitory potency against human recombinant 5-lipoxygenase (5-LOX). The data demonstrates that while the core scaffold is highly active, selective modification at the C-8 position can either enhance or diminish target affinity based on steric bulk.

Compound ID	Modification	Yield (%)	Purity (HPLC, %)	5-LOX IC 50​ (µM)	LogP (Calculated)
FLV-01	None (Core Scaffold)	78	>99.0	5.8 ± 0.4	2.85
FLV-02	C-3 Acetate	85	98.5	>50.0 *	3.12
FLV-03	C-8 O-Methyl	82	99.1	12.4 ± 1.1	3.20
FLV-04	C-8 O-Ethyl	76	98.8	8.1 ± 0.6	3.55
FLV-05	C-8 O-Benzyl	65	97.5	24.5 ± 2.0	4.80

* Note: The drastic loss of activity in FLV-02 confirms the mechanistic requirement of the free C-3 hydroxyl group for iron chelation in the 5-LOX active site.

Figure 2: Mechanism of action: Flavone-mediated inhibition of the 5-LOX inflammatory cascade.

References

• Oyamada, B. (1935). A New General Method for the Synthesis of the Derivatives of Flavonol. Bulletin of the Chemical Society of Japan. [Link]

• Teixeira, C. S. S., et al. (2024). Revisiting the Algar-Flynn-Oyamada (AFO) Reaction Mechanism: Computational and other Studies. Beilstein Archives.[Link]

• Marei, A. H., et al. (2020). Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta. ResearchGate.[Link]

• Wang, Y., et al. (2022). Structurally Diverse Flavonoids from Citrus medica L. Var. sarcodactylis Swingle and Their Multiple Bioactivities: A Review. Science and Education Publishing.[Link]

• Horie, T., et al. (2006). Studies of the Selective O-Alkylation and Dealkylation of Flavonoids. XV. A Convenient Synthesis of 3,5,6-Trihydroxy-7-methoxyflavones and Revised Structures of Two Natural Flavones. Bulletin of the Chemical Society of Japan.[Link]

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Application Note: Formulation Strategies for In Vivo Dosing of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

Introduction & Rationale

3,5,8-Trihydroxy-7,4'-dimethoxyflavone (PubChem CID 5488504) is a highly bioactive, polyoxygenated flavonol derivative. Structurally related to quercetagetin and tagenol derivatives, it is recognized for its potent lipoxygenase inhibitory and antioxidant activities[1]. However, the translation of this compound from in vitro enzymatic assays to in vivo systemic efficacy models is severely hampered by classic flavonoid pharmacokinetic liabilities: poor aqueous solubility, low gastrointestinal permeability, and rapid first-pass metabolism.

Administering this compound in standard aqueous vehicles (e.g., PBS, saline) results in erratic absorption and sub-therapeutic plasma concentrations. To achieve reliable systemic exposure (AUC) and peak plasma concentrations (Cmax) in rodent models, advanced formulation strategies are required. This guide details two field-proven, self-validating formulation protocols—Cyclodextrin Inclusion Complexation and Polymeric Nanoparticle Encapsulation —designed to overcome these delivery barriers.

Physicochemical Profiling

Before selecting an excipient system, it is critical to evaluate the physicochemical properties of the active pharmaceutical ingredient (API). The causality behind our formulation choices is directly rooted in the molecule's structural profile.

Table 1: Physicochemical Properties of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

Property	Value	Implication for In Vivo Formulation
Molecular Weight	330.29 g/mol	Favorable for intestinal absorption; falls within Lipinski's Rule of 5.
XLogP3	2.8	Highly lipophilic; practically insoluble in water. Requires aggressive solubilization strategies[2].
H-Bond Donors	3	Capable of forming stable hydrogen bonds with the hydroxyl groups of cyclodextrin cavities[3].
H-Bond Acceptors	7	High potential for interaction with polar polymeric matrices (e.g., proteins, PLGA).
Topological Polar Surface Area	105 Ų	Moderate permeability; necessitates protection from premature degradation in the GI tract[2].

Data sourced from2[2].

Strategy A: HP-β-CD Inclusion Complexation

Causality & Mechanism

2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a cyclic oligosaccharide featuring a hydrophilic exterior and a hydrophobic central cavity. Because 3,5,8-trihydroxy-7,4'-dimethoxyflavone is highly hydrophobic, its aromatic rings spontaneously insert into the HP-β-CD cavity in an aqueous environment, displacing high-enthalpy water molecules to form a stable, water-soluble 1:1 non-covalent inclusion complex[3].

This complexation prevents the flavonoid from precipitating in the acidic environment of the stomach. Upon reaching the intestinal epithelium, the complex creates a high concentration gradient of the solubilized drug right at the unstirred water layer, driving passive diffusion across the enterocytes without the cyclodextrin itself crossing the membrane[4].

Protocol: Preparation of 10% (w/v) HP-β-CD Flavone Solution

Note: This protocol is optimized for Oral Gavage (PO) or Intravenous (IV) administration in mice/rats.

• Host Vehicle Preparation : Dissolve 1.0 g of pharmaceutical-grade HP-β-CD in 8.0 mL of sterile Ultra-Pure Water (UPW) or 0.9% Saline. Stir continuously at 25°C until the solution is completely optically clear.

• API Wetting (Co-solvency) : Weigh the required amount of 3,5,8-trihydroxy-7,4'-dimethoxyflavone (e.g., 20 mg for a target 2 mg/mL dose). Wet the powder with 100 µL of absolute ethanol or DMSO. Critical Step: Ensure the final organic solvent concentration remains <1% (v/v) to prevent in vivo toxicity and vehicle effects.

• Complexation : Add the wetted flavonoid dropwise into the HP-β-CD solution under vigorous magnetic stirring (800 rpm).

• Thermodynamic Equilibration : Transfer the mixture to a water bath set at 45°C–60°C. Stir continuously for 6 to 12 hours. Heat provides the activation energy required for the guest molecule to fully penetrate the host cavity[4].

• Volume Adjustment & Purification : Cool the solution to room temperature. Adjust the final volume to exactly 10.0 mL with UPW/Saline. Filter the solution through a 0.22 µm PTFE syringe filter. This self-validating step removes any uncomplexed, precipitated flavonoid, ensuring only the solubilized inclusion complex remains.

• Quality Control : Quantify the exact concentration of the filtrate via HPLC (UV detection at ~340 nm) prior to animal dosing.

Workflow of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone HP-β-CD inclusion complexation.

Strategy B: Protein/Polymeric Nanoparticle Encapsulation

Causality & Mechanism

For studies requiring sustained release or protection from rapid hepatic glucuronidation, encapsulating the flavonoid within a nanoparticle matrix is superior to simple solubilization. Combining HP-β-CD with casein (a milk protein) to form nanoparticles has been shown to increase the oral bioavailability of related flavonoids by up to 9-fold compared to standard suspensions[5]. The nanoparticle matrix undergoes zero-order erosion in the GI tract, steadily releasing the flavonoid and prolonging plasma circulation time up to 72 hours[5].

Protocol: Synthesis of Flavonoid-Loaded Casein Nanoparticles

• Aqueous Phase Preparation : Dissolve 100 mg of sodium caseinate and 10 mg of HP-β-CD in 7.5 mL of purified water. Add 9 mg of lysine, which acts as a crucial electrostatic stabilizer for the protein matrix[5].

• Organic Phase Preparation : Dissolve 5 mg of 3,5,8-trihydroxy-7,4'-dimethoxyflavone in 0.5 mL of absolute ethanol.

• Coacervation : Inject the ethanolic drug solution into the aqueous casein mixture under high-speed magnetic stirring (1000 rpm) at room temperature.

• Nanoparticle Precipitation : Induce coacervation by adding 4.0 mL of a 0.8% (w/v) aqueous calcium chloride (CaCl₂) solution dropwise. The solution will immediately turn opalescent, visually validating the formation of nanoparticles[5].

• Purification : Remove free ethanol and unencapsulated drug via ultrafiltration (e.g., Amicon® Ultra-15, 100 kDa MWCO) at 4000 × g for 20 minutes. Wash the retentate twice with purified water.

• Lyophilization : Resuspend the purified nanoparticles in water containing 5% (w/v) trehalose as a cryoprotectant. Freeze at -80°C and lyophilize for 48 hours to obtain a stable powder.

In vivo pharmacokinetic absorption pathway of formulated flavonoid delivery systems.

In Vivo Dosing Guidelines & Vehicle Controls

To maintain scientific integrity and ensure reproducible in vivo results, adhere to the following parameters:

• Administration Route : Oral gavage (PO) is recommended for systemic efficacy and PK studies. If Intraperitoneal (IP) or Intravenous (IV) injection is required, the HP-β-CD complex must be strictly adjusted to physiological pH (7.4) and isotonicity (280-300 mOsm/kg).

• Maximum Dosing Volumes : Do not exceed 10 mL/kg for mice (e.g., max 200 µL for a 20 g mouse) or 5 mL/kg for rats to prevent gastric rupture or stress-induced physiological changes.

• Mandatory Vehicle Control : The control animal group MUST receive the exact same concentration of HP-β-CD and co-solvent (e.g., 10% HP-β-CD with 1% DMSO in saline) or empty casein nanoparticles, without the active flavonoid. This is critical to rule out excipient-induced biological artifacts.

References

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone | C17H14O7 | CID 5488504 - PubChem . National Institutes of Health (NIH). 2

• Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta . ResearchGate. 1

• Cyclodextrin-Based Delivery Systems for Flavonoids: Mechanisms, Advances, Formulation, and Application Opportunities . MDPI Antioxidants.3

• In vitro and in vivo evaluation of didymin cyclodextrin inclusion complexes: characterization and chemosensitization activity . PubMed Central (PMC). 4

• Casein nanoparticles in combination with 2-hydroxypropyl-β-cyclodextrin improves the oral bioavailability of quercetin . DADUN / University of Navarra. 5

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• 4. In vitro and in vivo evaluation of didymin cyclodextrin inclusion complexes: characterization and chemosensitization activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dadun.unav.edu [dadun.unav.edu]

Technical Notes & Optimization

Technical Support Center: LC-MS/MS Optimization for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

Welcome to the Advanced Application Support Center. This guide is engineered for researchers and drug development professionals tasked with developing robust, high-sensitivity LC-MS/MS assays for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

As a highly functionalized polymethoxyflavone (Molecular Formula: C17H14O7, Exact Mass: 330.0739 Da)[1], this compound exhibits unique ionization behaviors. Found in botanical sources like Tagetes minuta and investigated for its lipoxygenase inhibitory and antioxidant properties[2], its accurate quantification in complex biological matrices requires precise control over electrospray thermodynamics and collision-induced dissociation (CID) kinetics.

Visual Analytical Workflows

Optimized LC-MS/MS analytical workflow for flavonoid quantification.

Proposed ESI+ MS/MS fragmentation pathway for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Standard Operating Procedures (Step-by-Step)

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to the next phase unless the validation criteria are met.

Protocol A: MRM Tuning & Collision Energy (CE) Optimization

Objective: Maximize the transmission and fragmentation efficiency of the [M+H]+ precursor ion.

• Stock Preparation: Dissolve 1 mg of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in 1 mL LC-MS grade methanol. Dilute to 100 ng/mL in a 50:50 mixture of Methanol and Water containing 0.1% Formic Acid.

• Precursor Optimization (Q1): Infuse the tuning solution at 10 µL/min directly into the ESI source. Scan Q1 from m/z 100 to 500. Adjust the Declustering Potential (DP) until the[M+H]+ m/z 331.1 peak intensity plateaus.

• Product Ion Scan (Q3): Isolate m/z 331.1 in Q1. Sweep the Collision Energy (CE) in Q2 from 10 eV to 60 eV using Argon as the collision gas.

• Transition Selection: Select m/z 316.1 (loss of the methoxy methyl radical) as the primary quantifier due to its low CE requirement and high stability. Select m/z 301.1 and 288.1 as qualifiers.

• Self-Validation Check: Inject a solvent blank followed by the 100 ng/mL standard via the LC autosampler. The protocol is validated only if the blank shows <5% of the standard's peak area (ruling out source carryover) and the standard yields a Signal-to-Noise (S/N) ratio ≥ 100.

Protocol B: UHPLC Chromatographic Separation

Objective: Achieve baseline resolution from endogenous isobaric interferences while maintaining sharp peak geometries.

• Mobile Phase Setup: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

  • Causality: Formic acid acts as a proton donor, driving the equilibrium toward the [M+H]+ state in ESI+. Simultaneously, it suppresses the ionization of residual silanols on the stationary phase, preventing secondary interactions and peak tailing.

• Column Equilibration: Install a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Set the column oven strictly to 40°C.

  • Causality: Elevated temperatures reduce mobile phase viscosity, which lowers system backpressure and improves mass transfer kinetics, resulting in narrower peak widths.

• Gradient Execution: Run the gradient from 10% B to 90% B over 5 minutes (refer to Table 2).

• Column Wash: Hold at 90% B for 1.5 minutes to elute highly hydrophobic lipids, then re-equilibrate at 10% B for 2.5 minutes.

• Self-Validation Check: Perform three replicate injections of a mid-level Quality Control (QC) sample. The system is validated if the retention time relative standard deviation (RSD) is ≤ 1.0% and peak area RSD is ≤ 5.0%.

Quantitative Data Parameters

Table 1: Optimized MRM Transitions (ESI+)

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Declustering Potential (V)	Collision Energy (eV)	Purpose
331.1	316.1	50	80	25	Quantifier
331.1	301.1	50	80	40	Qualifier 1

| 331.1 | 288.1 | 50 | 80 | 45 | Qualifier 2 |

Table 2: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	90	10
1.0	0.4	90	10
5.0	0.4	10	90
6.5	0.4	10	90
6.6	0.4	90	10

| 9.0 | 0.4 | 90 | 10 |

Table 3: Recommended ESI Source Parameters

Parameter	Recommended Value	Rationale
Ion Spray Voltage	4500 V	Optimal for small molecule flavones in positive mode.
Source Temperature	500 °C	Ensures complete desolvation of the 0.4 mL/min aqueous flow.
Curtain Gas	35 psi	Prevents neutral matrix components from entering the orifice.

| Collision Gas (CAD) | Medium / 9 psi | Balances fragmentation efficiency and ion scattering. |

Troubleshooting & FAQs

Q: Why am I observing a split or fronting peak for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone? A: Split peaks in UHPLC typically indicate a severe injection solvent mismatch or column voiding.

• Causality: If your extracted sample is dissolved in 100% organic solvent (e.g., methanol) and injected into a highly aqueous initial mobile phase (10% B), the analyte travels faster through the center of the column than the edges, causing the peak to split.

• Resolution: Dilute your final sample extract with Mobile Phase A to match the initial gradient conditions (ensure the final injection solution is <20% organic).

Q: How do I overcome severe matrix effects (ion suppression) when analyzing this compound in plasma or tissue homogenates? A:

• Causality: Endogenous glycerophospholipids co-elute with the target flavone and compete aggressively for charge on the surface of the ESI droplets, drastically reducing the ionization efficiency of your analyte.

• Resolution: Abandon simple protein precipitation (PPT). Implement Solid Phase Extraction (SPE) using a polymeric reversed-phase sorbent (e.g., Oasis HLB). Incorporate a 5% methanol wash step to remove polar interferences, and elute with 100% acetonitrile to leave heavy phospholipids behind on the cartridge.

Q: Should I use Positive (ESI+) or Negative (ESI-) Electrospray Ionization? A:

• Causality: While flavonoids with free phenolic hydroxyls ionize well in ESI- yielding [M-H]-, the presence of two methoxy groups (7,4'-dimethoxy) and the chromen-4-one core makes ESI+ highly efficient. Protonation occurs readily at the carbonyl oxygen, yielding a stable [M+H]+ at m/z 331.1[1].

• Resolution: We recommend ESI+ as the primary mode. It often provides superior sensitivity and more predictable fragmentation (loss of 15 Da methyl radicals) for highly methoxylated flavones compared to ESI-.

Q: The MS sensitivity drops significantly after 50 injections. What is the root cause? A:

• Causality: Flavonoids and residual matrix components can polymerize or deposit on the MS entrance cone/capillary under high source temperatures, physically blocking ion transmission.

• Resolution: First, check your divert valve settings. Ensure the LC flow is diverted to waste for the first 1 minute and immediately after the analyte elutes to keep the MS source clean. Second, perform a daily wipe of the ion sweep cone with a lint-free wipe soaked in 50:50 Methanol:Water.

References

• PubChem Compound Summary for CID 5488504: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone Source: National Center for Biotechnology Information (NCBI) URL:[1]

• Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta Source: ResearchGate URL:[2]

Sources

• 1. 3,5,8-Trihydroxy-7,4'-dimethoxyflavone | C17H14O7 | CID 5488504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Resolving Peak Tailing of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in HPLC

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and resolve severe peak tailing issues associated with complex polyhydroxylated flavonoids.

Unlike simpler molecules, 3,5,8-Trihydroxy-7,4'-dimethoxyflavone possesses a highly specific structural topology that makes it exceptionally prone to secondary chromatographic interactions. This guide bypasses generic advice to focus strictly on the chemical causality of your analyte's behavior, providing self-validating protocols to restore peak symmetry, theoretical plates, and quantitative accuracy.

Part 1: Diagnostic Workflow for Flavonoid Peak Tailing

Before altering your method, you must isolate whether the tailing is a systemic mechanical failure or a chemical interaction specific to the analyte's functional groups. Follow this logical decision tree to pinpoint the root cause.

Diagnostic workflow for resolving peak tailing of polyhydroxylated flavones in HPLC.

Part 2: Mechanistic Troubleshooting & FAQs

Q1: Why does 3,5,8-Trihydroxy-7,4'-dimethoxyflavone exhibit more severe tailing than simpler flavones?

A1: The severity of the tailing is a direct consequence of the molecule's specific hydroxylation pattern[1]. The 3-OH and 5-OH groups are positioned adjacent to the 4-carbonyl (keto) group . This spatial arrangement creates a perfect bidentate ligand configuration that aggressively chelates trace metal ions (such as Fe³⁺ and Al³⁺) present in stainless steel frits, tubing, and the silica matrix itself[2]. Furthermore, the 8-OH group acts as a strong hydrogen bond donor, which engages in secondary interactions with residual deprotonated silanols (Si-O⁻) on the stationary phase, dragging out the desorption kinetics and causing a trailing peak edge[3].

Q2: How does mobile phase pH influence these secondary interactions?

A2: Residual silanols on silica columns typically have a pKa between 3.5 and 4.5. If your mobile phase is neutral or only weakly acidic (e.g., pH 5.0), a significant fraction of these silanols will deprotonate into negatively charged species[4]. These active cation-exchange sites strongly retain the weakly acidic phenolic hydroxyls of the flavone. By lowering the mobile phase pH to 2.5—typically by adding 0.1% formic acid or trifluoroacetic acid (TFA)—you force the protonation of the silanols back to their neutral (Si-OH) state, effectively shutting down the ion-exchange mechanism and suppressing the tailing[5].

Q3: Why did switching to a new C18 column not fix the tailing?

A3: Not all C18 columns are created equal. If you are using an older "Type A" silica column, it contains high levels of trace metal impurities that exacerbate the metal chelation of the 3,5-dihydroxy-4-keto moiety. To resolve this, you must switch to a Type B silica column . Type B silica is synthesized from high-purity tetraethoxysilane, rendering it virtually metal-free. Additionally, ensure the column is "double end-capped" to sterically block any remaining active silanol sites from interacting with the 8-OH group of your analyte[2].

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, troubleshooting must not be based on guesswork. The following protocols are designed as self-validating systems: you will establish a baseline, introduce a single mechanistic variable, and measure the causal response.

Protocol 1: Diagnosing and Resolving Metal Chelation

Objective: To definitively determine if metal-ion chelation is the root cause of the peak asymmetry.

• Baseline Measurement: Inject 10 µL of a 50 µg/mL 3,5,8-Trihydroxy-7,4'-dimethoxyflavone standard using your current mobile phase. Record the Peak Asymmetry Factor ( As​ ). An As​>1.5 indicates significant tailing.

• Chelator Intervention: Prepare a fresh batch of mobile phase and add 0.1 mM Ethylenediaminetetraacetic acid (EDTA) (or 5 µM medronic acid for LC-MS compatibility). Ensure the chelator is fully dissolved.

• Equilibration: Flush the HPLC system and column with the EDTA-spiked mobile phase for at least 20 column volumes to strip bound metals from the stationary phase and frits.

• Validation Injection: Re-inject the standard.

  • Causality Check: If the As​ drops significantly (approaching 1.0–1.2), metal chelation is confirmed.

• Permanent Correction: While EDTA works, it can suppress MS signals. For a permanent fix, passivate your stainless steel HPLC system using 20% Nitric Acid (following manufacturer guidelines strictly), or switch the flow path and column hardware to bio-inert PEEK (Polyether ether ketone).

Protocol 2: Suppressing Silanol Interactions via pH Optimization

Objective: To eliminate hydrogen bonding and ion-exchange interactions at the stationary phase surface.

• Baseline Measurement: Prepare Mobile Phase A as pure LC-MS grade water (pH ~5.5 to 6.0). Inject the sample and record the retention time ( tR​ ) and As​ .

• Acidification: Modify Mobile Phase A by adding 0.1% (v/v) Formic Acid to drop the pH to approximately 2.7.

• Equilibration & Validation: Equilibrate the column for 15 minutes. Re-inject the standard.

  • Causality Check: If the peak sharpens and As​ improves, the tailing was caused by deprotonated silanols interacting with the 8-OH group.

• Hardware Upgrade: If tailing persists despite the low pH, the column's silica matrix is fundamentally incompatible. Substitute the column with a high-purity, sterically protected, or fully end-capped Type B C18 column.

Part 4: Quantitative Data Summary

The table below summarizes the expected quantitative impact of the troubleshooting workflows on the chromatographic parameters of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Experimental Condition	Retention Time ( tR​ , min)	Peak Asymmetry ( As​ )	Theoretical Plates ( N )	Resolution ( Rs​ )	Root Cause Addressed
Base Condition (pH 5.5, Type A Silica, SS System)	12.4	2.85	4,200	1.1	None (Baseline)
Acidic pH (0.1% Formic Acid, pH 2.7)	13.1	1.90	7,500	1.8	Silanol Ion-Exchange
Chelator Added (0.1 mM EDTA, pH 5.5)	12.2	1.65	8,100	2.0	Metal Chelation
Fully Optimized (pH 2.7, PEEK System, Type B End-capped Silica)	13.5	1.08	14,500	3.5	Both Mechanisms

Note: As​ values closer to 1.0 indicate perfect peak symmetry. Theoretical plates ( N ) increase dramatically as secondary interactions are suppressed, leading to sharper peaks and higher resolution ( Rs​ ).

References

• UV.es. "Mechanisms of retention in HPLC Part 2: The silanol effect and its suppression." Universitat de València. Available at:[Link]

• ResearchGate. "Residual silanols at reversed-phase silica in HPLC - A contribution for a better understanding." Available at:[Link]

• ResearchGate. "Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta." Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. uv.es [uv.es]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

overcoming low extraction yield of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals experiencing low extraction yields of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone .

As a highly bioactive flavonol aglycone found in botanical sources like Citrus medica L. var. sarcodactylis Swingle (fingered citron)[1], this compound presents unique extraction challenges. Its amphiphilic nature—driven by three polar hydroxyl groups (C-3, C-5, C-8) and two lipophilic methoxy groups (C-7, C-4')—combined with its tendency to exist in plants as tightly bound glycosides, requires a highly targeted extraction architecture.

Diagnostic Hub: Why is Your Yield Low?

Before adjusting your protocol, use the diagnostic decision tree below to identify the root cause of your low extraction efficiency.

Diagnostic decision tree for troubleshooting low extraction yields of flavonol aglycones.

Expert FAQs: The Causality Behind the Chemistry

Q1: I am using pure water as my extraction solvent to be eco-friendly, but my yield is near zero. Why? Causality: While the compound has three hydroxyl groups, the methoxy substitutions at C-7 and C-4' significantly increase its lipophilicity compared to standard polyphenols. Pure water lacks the necessary dielectric constant to solvate the aglycone. Conversely, pure non-polar solvents (like hexane) fail because of the hydroxyl groups. Solution: You must use a binary solvent system.[2] demonstrate that 60–80% aqueous ethanol provides the perfect intermediate dielectric constant to maximize the solubility of moderately polar flavonoids.

Q2: My total flavonoid assay (e.g., Aluminum Chloride method) shows high concentration, but my LC-MS shows almost no 3,5,8-Trihydroxy-7,4'-dimethoxyflavone. Where is it? Causality: Plants synthesize and store flavonoids in their vacuoles primarily as water-soluble O-glycosides (attached to sugars like rutinose or glucose) to prevent cellular toxicity. If you only perform a solvent extraction, you are pulling the glycoside, not the free aglycone. Solution: You must introduce an acid hydrolysis step to cleave the glycosidic bonds. This converts the trapped glycosides into your target free aglycone.

Q3: I switched to Soxhlet extraction for 24 hours to maximize cell wall breakdown. The yield actually decreased. What happened? Causality: The hydroxyl groups at positions 3, 5, and 8 make the A and C rings of the flavone highly susceptible to thermal oxidation. Prolonged exposure to temperatures above 70°C degrades the target compound into smaller phenolic acids. Solution: Shift to [3]. Acoustic cavitation provides the mechanical force needed to disrupt the plant matrix and release intracellular contents rapidly (within 40 minutes) at safe, low temperatures (40–50°C).

Chemical Conversion Pathway: Releasing the Aglycone

To fully understand the necessity of the hydrolysis step, review the chemical conversion pathway below. This represents a self-validating system: by monitoring the disappearance of the glycoside peak and the appearance of the aglycone peak via HPLC, you can validate the efficiency of your extraction.

Workflow demonstrating the mandatory conversion of matrix-bound glycosides to the target aglycone.

Optimized Step-by-Step Protocol

This protocol integrates matrix disruption, optimal solvation, and targeted hydrolysis to guarantee maximum yield of the free aglycone.

Step 1: Matrix Preparation & Defatting

• Lyophilization: Freeze-dry the raw plant material (e.g., Citrus medica var. sarcodactylis) to remove all moisture. Self-Validation: Residual water alters the carefully calculated dielectric constant of your extraction solvent.

• Milling: Grind the dried biomass to a uniform 40-mesh powder to maximize surface area.

• Defatting (Optional but Recommended): Wash the powder with pure hexane (1:10 w/v) for 30 minutes to remove highly lipophilic waxes and chlorophylls. Discard the hexane layer.

Step 2: Ultrasound-Assisted Extraction (UAE)

• Suspend the defatted biomass in 70% v/v aqueous ethanol at a solid-to-liquid ratio of 1:20 (g/mL).

• Sonicate the mixture using an ultrasonic bath (40 kHz, 300 W) at 45°C for 40 minutes .

• Centrifuge at 5,000 × g for 10 minutes and collect the supernatant.

Step 3: Acid Hydrolysis (Aglycone Conversion)

• Transfer the supernatant to a round-bottom flask.

• Slowly add concentrated HCl to achieve a final concentration of 1.2 M HCl in the solution.

• Attach a reflux condenser and heat the mixture in a water bath at 80°C for exactly 90 minutes . Critical Note: Do not exceed 90 minutes, as the 3,5,8-trihydroxy system will begin to undergo thermal degradation.

Step 4: Liquid-Liquid Partitioning & Purification

• Rapidly cool the hydrolyzed mixture in an ice bath to halt the reaction.

• Transfer to a separatory funnel and partition 1:1 with Ethyl Acetate (EtOAc) . Repeat three times.

• The target aglycone will partition into the upper EtOAc layer, while cleaved sugars, salts, and polar impurities remain in the lower aqueous layer.

• Pool the EtOAc layers, dry over anhydrous sodium sulfate, and evaporate under reduced pressure to yield the enriched 3,5,8-Trihydroxy-7,4'-dimethoxyflavone fraction.

Quantitative Data: Parameter Optimization Summary

The table below synthesizes the expected yields based on different extraction parameters, highlighting why the combined UAE + Hydrolysis approach is mandatory.

Extraction Method	Solvent System	Hydrolysis Step	Relative Aglycone Yield	Primary Impurities in Extract
Maceration (24h, 25°C)	100% Water	None	< 5%	High (Sugars, Pectins, Proteins)
Soxhlet (8h, 80°C)	100% Methanol	None	~35%	Moderate (Uncleaved Glycosides)
UAE (40 min, 45°C)	70% Ethanol	None	~55%	Moderate (Uncleaved Glycosides)
UAE (40 min, 45°C)	70% Ethanol	1.2M HCl (90 min)	> 95%	Low (Highly purified aglycone)

References

• Li, W. D., Liao, S. W., & Wei, Y. (2019). Structurally Diverse Flavonoids from Citrus medica L. Var. sarcodactylis Swingle and Their Multiple Bioactivities: A Review. Science and Education Publishing. Available at: [Link]

• Szewczyk, K., et al. (2023). Response Surface Methodology in Optimising the Extraction of Polyphenolic Antioxidants from Flower Buds of Magnolia × soulangeana Soul.-Bod. var. 'Lennei' and Their Detailed Qualitative and Quantitative Profiling. MDPI Molecules. Available at:[Link]

• Mahdi, A. A., et al. (2020). Microwave assisted extraction of the bioactive compounds from peel/pulp of Citrus medica L. var. sarcodactylis swingle along with its nutritional profiling. Journal of Food Measurement and Characterization. Available at:[Link]

Sources

• 1. pubs.sciepub.com [pubs.sciepub.com]
• 2. Response Surface Methodology in Optimising the Extraction of Polyphenolic Antioxidants from Flower Buds of Magnolia × soulangeana Soul.-Bod. var. ‘Lennei’ and Their Detailed Qualitative and Quantitative Profiling | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in In Vitro Cell Culture Media

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in in vitro cell culture systems. Due to the inherent instability of many flavonoid compounds in aqueous environments, this guide provides a comprehensive resource for troubleshooting common issues and ensuring the integrity of your experiments. The following information is curated from established methodologies for flavonoid research and provides a framework for optimizing the stability of this specific polymethoxylated flavone.

Frequently Asked Questions (FAQs)

Q1: My 3,5,8-Trihydroxy-7,4'-dimethoxyflavone solution is changing color and I'm seeing a loss of activity in my cell-based assays. What is happening?

A1: The observed color change and loss of biological activity are likely due to the degradation of the flavonoid in your cell culture medium. Flavonoids, particularly those with multiple hydroxyl groups, are susceptible to oxidative degradation, which can be accelerated by factors present in standard cell culture conditions such as physiological pH (around 7.4), the presence of dissolved oxygen, and metal ions. This degradation can lead to the formation of various byproducts that may be inactive or even have different biological activities, thus compromising the reproducibility and validity of your experimental results. Studies on other polyhydroxylated flavonols have shown that they can be unstable in Dulbecco's Modified Eagle's Medium (DMEM) at 37°C, forming various degradation products.[1]

Q2: How can I prepare a stable stock solution of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone?

A2: Proper preparation and storage of your stock solution are critical first steps. It is recommended to dissolve 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in an anhydrous, sterile organic solvent such as dimethyl sulfoxide (DMSO) or ethanol at a high concentration (e.g., 10-50 mM).[2][3] These concentrated stock solutions should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light. When preparing your working concentrations, dilute the stock solution directly into the cell culture medium immediately before use.

Q3: What are the primary factors in cell culture media that contribute to the degradation of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone?

A3: Several factors in standard cell culture media can contribute to the degradation of flavonoids:

• pH: The physiological pH of most cell culture media (typically 7.2-7.4) can promote the auto-oxidation of flavonoids.

• Metal Ions: Transition metal ions, such as iron and copper, which are often present in media supplements, can catalyze the oxidation of flavonoids.[4]

• Reactive Oxygen Species (ROS): The metabolic activity of cells can generate ROS, which can directly degrade flavonoids.

• Light Exposure: Exposure to light, especially UV light, can induce photochemical degradation of flavonoids.

• Enzymatic Degradation: While less common in sterile cell culture, residual enzymatic activity could potentially contribute to degradation.

Troubleshooting Guides

Issue 1: Rapid Degradation of the Flavonoid in Cell Culture Medium

Symptoms:

• Visible color change of the medium (e.g., yellowing or browning).

• Inconsistent or time-dependent loss of the expected biological effect.

• Low recovery of the parent compound when analyzed by HPLC or LC-MS/MS.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps & Recommendations
Oxidative Degradation	1. Supplement with Ascorbic Acid: Add freshly prepared ascorbic acid (Vitamin C) to your cell culture medium at a final concentration of 50-100 µM.[5][6][7] Ascorbic acid is a potent antioxidant that can protect flavonoids from auto-oxidation.[4][8] However, be aware that high concentrations of ascorbic acid can be cytotoxic to some cell lines.[5][6][7][9][10] It is advisable to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line. 2. Consider N-acetylcysteine (NAC): NAC is another antioxidant that can be used to stabilize compounds in culture.[11][12][13] It acts as a precursor to glutathione and a scavenger of free radicals.[12]
Metal-Catalyzed Oxidation	1. Add a Chelating Agent: Incorporate a chelating agent like Ethylenediaminetetraacetic acid (EDTA) into your media at a low, non-toxic concentration (e.g., 10-100 µM). EDTA will sequester metal ions that can catalyze flavonoid degradation.[14][15] Note that higher concentrations of EDTA can be cytotoxic and may interfere with cell adhesion.[14][15][16][17][18] A preliminary toxicity assessment is recommended.
Photodegradation	1. Protect from Light: Conduct all experiments in low-light conditions and use amber-colored or foil-wrapped culture vessels and tubes.
Unstable in Specific Media	1. Test Different Media Formulations: The stability of flavonoids can vary between different media types (e.g., DMEM vs. RPMI-1640).[10] If instability persists, consider testing your compound in a simpler buffered salt solution (e.g., HBSS) for short-term experiments, if your cell line can tolerate it.

Issue 2: Precipitation of the Flavonoid in the Cell Culture Medium

Symptoms:

• Visible particulate matter or cloudiness in the culture medium after adding the flavonoid.

• Low effective concentration of the compound available to the cells.

Potential Causes & Solutions:

Potential Cause

Troubleshooting Steps & Recommendations

Poor Aqueous Solubility

1. Optimize Stock Solution Concentration: Ensure your stock solution is fully dissolved before diluting it into the aqueous culture medium. 2. Use a Carrier Protein: For some lipophilic compounds, adding bovine serum albumin (BSA) to the medium can help to improve solubility and stability. 3. Final Solvent Concentration: When diluting your stock solution, ensure the final concentration of the organic solvent (e.g., DMSO) in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced precipitation and cytotoxicity.

Experimental Protocols

Protocol 1: Preparation of Stabilized Cell Culture Medium

• Prepare your desired cell culture medium (e.g., DMEM) with all necessary supplements (e.g., FBS, antibiotics).

• From a sterile, concentrated stock solution of ascorbic acid (e.g., 100 mM in water), add the required volume to achieve a final concentration of 50-100 µM in your culture medium.

• From a sterile, concentrated stock solution of EDTA (e.g., 100 mM in water, pH 8.0), add the required volume to achieve a final concentration of 10-100 µM.

• Sterile-filter the final stabilized medium using a 0.22 µm filter.

• Use this stabilized medium for all subsequent experiments involving 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Protocol 2: Monitoring the Stability of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in Cell Culture Medium

This protocol outlines a general procedure to quantify the stability of your flavonoid over time using High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD).

Materials:

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone reference standard

• Stabilized and non-stabilized cell culture medium

• HPLC-grade methanol and acetonitrile

• HPLC-grade formic acid

• C18 reverse-phase HPLC column

• HPLC system with DAD

Procedure:

• Prepare Samples:

  • Spike a known concentration of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone into both stabilized and non-stabilized cell culture medium in separate, sterile containers.

  • Incubate the samples at 37°C in a cell culture incubator.

  • At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), collect an aliquot from each container.

  • Immediately stop any further degradation by adding an equal volume of cold methanol and store at -20°C until analysis.

• HPLC-DAD Analysis:

  • Develop a suitable HPLC method for the separation and quantification of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone. A gradient elution with a mobile phase consisting of acidified water (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is a common starting point for flavonoid analysis.[8][19][20][21]

  • Generate a standard curve using the reference standard of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

  • Inject the collected samples and quantify the remaining concentration of the parent flavonoid at each time point.

• Data Analysis:

  • Plot the concentration of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone as a function of time for both stabilized and non-stabilized media.

  • Calculate the half-life (t½) of the compound under each condition to assess the effectiveness of the stabilization strategy.

Visualizing Experimental Workflows and Concepts

Caption: Workflow for assessing the stability of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Caption: Factors contributing to flavonoid degradation in cell culture.

References

• Analysis of flavonoids in grape leaves by HPLC-DAD-MS/MS. (n.d.). Retrieved from [Link]

• Peter, E. L. (1998). Toxicity of L-ascorbic acid to L929 fibroblast cultures: Relevance to biocompatibility testing of materials for use in wound management.
• Peter, E. L. (1998). Toxicity of L-ascorbic acid to L929 fibroblast cultures: relevance to biocompatibility testing of materials for use in wound management.
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Technical Support Center: A Scientist's Guide to Optimizing Mobile Phase Gradients for Flavonoid Analysis

Focus Analyte: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, chromatographers, and drug development professionals tackling the separation of the flavonoid 3,5,8-Trihydroxy-7,4'-dimethoxyflavone. As a Senior Application Scientist, my goal is to move beyond generic protocols and provide a framework for method development rooted in chromatographic principles. The separation of flavonoids, with their multiple hydroxyl groups, presents a common set of challenges, including poor peak shape and inadequate resolution. This guide provides a systematic approach to developing a robust, optimized mobile phase gradient, complete with troubleshooting protocols to address issues as they arise.

Section 1: Frequently Asked Questions (FAQs) - The Foundational Knowledge

This section addresses the most common preliminary questions, providing the essential knowledge needed before beginning method development.

Q1: What are the key chemical properties of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone that influence its HPLC separation?

A1: The chromatographic behavior of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone is primarily dictated by its structure. Its key features are:

• Multiple Phenolic Hydroxyl Groups: The three hydroxyl (-OH) groups make the molecule polar and, critically, acidic. At a neutral or basic pH, these groups can deprotonate (lose a proton), becoming ionized. This ionization leads to strong, undesirable secondary interactions with the stationary phase, causing significant peak tailing[1].

• Flavonoid Backbone and Methoxy Groups: The core flavone structure and the two methoxy (-OCH3) groups provide hydrophobic character, making the molecule well-suited for reversed-phase chromatography[2][3].

• Polarity Balance: The balance between its polar hydroxyl groups and non-polar core means its retention and selectivity are highly sensitive to the composition of the mobile phase, particularly the organic-to-aqueous ratio and the pH[4].

Q2: What is a reliable starting point for an HPLC method (column, mobile phase, detector) for this analyte?

A2: For a well-reasoned starting point, a standard reversed-phase setup is recommended. This provides a high likelihood of initial success, which can then be optimized.

Parameter	Recommended Starting Condition	Rationale
Column	C18, 150 or 250 mm length, 4.6 mm i.d., 3 or 5 µm particle size	C18 is the most common and versatile reversed-phase chemistry, offering good hydrophobic retention for the flavonoid backbone[5][6]. A modern, high-purity, end-capped C18 column is crucial to minimize interactions with residual silanols[1].
Mobile Phase A	Water + 0.1% Formic Acid	The acid is critical for suppressing the ionization of the phenolic hydroxyl groups, ensuring sharp, symmetrical peaks[1][7]. 0.1% formic acid will lower the mobile phase pH to approximately 2.7.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is often preferred over methanol for flavonoid analysis as it can provide better resolution and lower viscosity[1]. The acid is included to maintain a consistent pH throughout the gradient.
Detection	UV/DAD at 280 nm and 360 nm	Flavonoids typically have strong absorbance maxima. Monitoring multiple wavelengths can help in both identification and quantification, especially when dealing with complex mixtures[6].
Column Temp.	30 - 40 °C	Elevated temperature can decrease mobile phase viscosity, leading to lower backpressure and improved mass transfer, which often results in sharper peaks and better resolution[5][8].
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm i.d. column and serves as a good starting point.

Q3: Why is adding acid to the mobile phase so critical for flavonoid analysis?

A3: The importance of an acidic mobile phase cannot be overstated. The phenolic hydroxyl groups on flavonoids are weakly acidic. If the mobile phase pH is near or above their pKa, the molecule will exist in a mixture of its neutral and ionized (negatively charged) forms[9]. The ionized form can interact strongly and inconsistently with residual silanol groups on the silica-based stationary phase, which are also ionized at higher pH. This secondary interaction is a primary cause of severe peak tailing[1]. By acidifying the mobile phase to a pH of ~2.5-3.5, we ensure the hydroxyl groups remain fully protonated (neutral), minimizing these secondary interactions and promoting sharp, symmetrical Gaussian peaks[5][10].

Q4: Should I use Acetonitrile or Methanol as the organic modifier?

A4: Both acetonitrile (ACN) and methanol (MeOH) are common choices in reversed-phase chromatography[11]. For flavonoids, ACN is generally the preferred starting solvent because it often provides different selectivity and better resolution for polar compounds[1]. Methanol can be a valuable tool during optimization; if you are struggling to separate the target analyte from a critical impurity, switching from ACN to MeOH (or using a ternary mixture) can alter the elution order and may provide the necessary resolution.

Section 2: A Step-by-Step Protocol for Mobile Phase Gradient Optimization

This protocol provides a systematic workflow for developing a robust and efficient gradient method.

Workflow for Mobile Phase Gradient Optimization

Caption: A systematic workflow for HPLC gradient optimization.

Experimental Protocol

Objective: To develop a selective and robust gradient HPLC method for the separation of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone from potential impurities or matrix components.

Step 1: Initial Conditions & System Preparation

• Install a C18 column (e.g., 250 mm x 4.6 mm, 5 µm) and set the column oven to 35 °C.

• Prepare Mobile Phase A: 0.1% (v/v) formic acid in HPLC-grade water.

• Prepare Mobile Phase B: 0.1% (v/v) formic acid in HPLC-grade acetonitrile.

• Degas both mobile phases thoroughly.

• Set the flow rate to 1.0 mL/min and the detection wavelength to 280 nm.

• Equilibrate the column with the initial mobile phase conditions (e.g., 95% A: 5% B) for at least 15-20 minutes or until a stable baseline is achieved[1].

Step 2: Perform a Broad Scouting Gradient

• Prepare a standard solution of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in methanol or the initial mobile phase composition.

• Program a broad linear gradient:

  • 0-2 min: Hold at 5% B

  • 2-22 min: Linear ramp from 5% to 95% B

  • 22-25 min: Hold at 95% B

  • 25-26 min: Return to 5% B

  • 26-30 min: Hold at 5% B (re-equilibration)

• Inject the standard and run the gradient.

Step 3: Analyze the Scouting Run

• Determine the approximate retention time (tR) and the percentage of solvent B (%B) at which your target analyte elutes.

• Assess the resolution between the target peak and any adjacent impurity peaks. The goal is a resolution (Rs) value greater than 1.5[8].

Step 4: Refine and Optimize the Gradient Slope

• The key to improving resolution is to decrease the gradient slope around the elution time of the target analyte. A shallower gradient gives the molecules more time to interact with the stationary phase, enhancing separation[5].

• Design a new, focused gradient. For example, if the analyte eluted at 15 minutes (~50% B in the scouting run):

  • 0-2 min: Ramp quickly to 35% B

  • 2-17 min: Shallow linear ramp from 35% to 55% B (a 20% change over 15 minutes)

  • 17-20 min: Ramp quickly to 95% B for column wash

  • Follow with re-equilibration.

• Run this new gradient and assess the improvement in resolution.

Step 5: Evaluate Column Temperature

• If resolution is still insufficient, temperature is a powerful tool.

• Keeping the optimized gradient from Step 4, run the analysis at different temperatures (e.g., 30 °C, 40 °C, 50 °C).

• Changes in temperature can alter analyte retention and selectivity, potentially resolving co-eluting peaks[12]. Create a table to compare the resolution (Rs) at each temperature and select the optimum.

Section 3: Troubleshooting Guide

Even with a systematic approach, problems can occur. This section provides solutions to common issues in a direct question-and-answer format.

Troubleshooting Logic for Poor Peak Resolution

Caption: A decision tree for troubleshooting poor peak resolution.

Q: My peak for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone is tailing badly. What are the causes and solutions?

A: Peak tailing is the most common peak shape problem for flavonoids and is typically caused by secondary site interactions or column overload[1].

• Cause 1: Silanol Interactions: The primary cause is the interaction of your analyte's hydroxyl groups with ionized silanol groups on the column's stationary phase[1].

  • Solution: Ensure your mobile phase is sufficiently acidic. While 0.1% formic acid is a good start, you can try 0.1% trifluoroacetic acid (TFA) for a lower pH, but be aware that TFA can suppress MS signal if using LC-MS. Confirm you are using a modern, high-purity, end-capped C18 column designed to minimize silanol activity.

• Cause 2: Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion[1].

  • Solution: Reduce the concentration of your sample or decrease the injection volume. Perform a dilution series (e.g., inject 10 µL, 5 µL, and 2 µL) to see if the peak shape improves with less mass on the column.

• Cause 3: Column Contamination: Accumulation of strongly retained compounds from previous injections can create active sites that cause tailing[1].

  • Solution: Always use a guard column to protect your analytical column[5]. If you suspect contamination, flush the column with a strong solvent like isopropanol (if compatible with the column chemistry)[1].

Q: I'm observing split peaks or significant shoulders on my main peak. What is happening?

A: Split peaks indicate that the analyte band is being distorted before or at the very beginning of the column[5].

• Cause 1: Incompatible Sample Solvent: This is the most frequent cause. If your sample is dissolved in a solvent much stronger than your initial mobile phase (e.g., pure acetonitrile or DMSO when the gradient starts at 5% acetonitrile), the sample will not band tightly at the column head, leading to distortion[5].

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition (e.g., 95% Water/5% ACN with 0.1% Formic Acid). If solubility is an issue, use the weakest solvent possible and inject the smallest volume possible.

• Cause 2: Column Void or Contamination: A physical void at the column inlet or particulate matter blocking the inlet frit can split the flow path, causing peak splitting[5].

  • Solution: First, try removing the guard column to see if it is the source of the problem. If the issue persists, you can try back-flushing the analytical column (disconnect from the detector first and check the manufacturer's instructions). If a void has formed, the column likely needs to be replaced[13].

Q: The retention time of my analyte is drifting between injections. How can I stabilize it?

A: Retention time instability is almost always due to two factors: insufficient equilibration or inconsistent mobile phase preparation[1].

• Cause 1: Insufficient Column Equilibration: After a gradient run, the column needs to be fully returned to its initial state before the next injection.

  • Solution: Ensure your post-run equilibration time is sufficient. A good rule of thumb is to allow at least 5-10 column volumes of the initial mobile phase to pass through the column. For a 150 x 4.6 mm column (volume ~1.5 mL) at 1 mL/min, this means a 7.5-15 minute equilibration time.

• Cause 2: Mobile Phase Inconsistency: Small variations in mobile phase pH or composition can cause significant retention shifts, especially for ionizable compounds[9].

  • Solution: Prepare mobile phases fresh and in large enough batches for the entire sequence. Always measure additives like formic acid carefully. If using a buffer, ensure its pH is measured and adjusted accurately.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Mobile Phase for Flavonoid C-Glycoside Separation.
• Benchchem. (n.d.). Overcoming common issues in flavonoid HPLC analysis.
• Nguyen, N. V. T. (2022, September 16). Application of Liquid Chromatography in the Analysis of Flavonoid Metabolism in Plant. IntechOpen.
• Azzollini, D., et al. (2018). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks.
• PubChem. (n.d.). 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.
• Studzińska, S., et al. (2013). Retention Study of Flavonoids Under Different Chromatographic Modes. Acta Poloniae Pharmaceutica, 70(1), 47-55.
• Merken, H. M., & Beecher, G. R. (2000). HPLC analysis of flavonoids. Journal of Agricultural and Food Chemistry, 48(3), 577-599.
• Kumar, A., et al. (2018). HPLC Estimation of Flavanoid (quercetin) of leaves and stem extracts of Ocimum sanctum and Tinospora cordifolia. Phyto Pharma Journal.
• Wang, Y., et al. (2007). Separation and quantification of flavonoid compounds in Rhododendron anthopogonoides.
• Kulsing, C., et al. (2015). The effect of temperature and mobile phase composition on separation mechanism of flavonoid compounds on hydrosilated silica-based columns.
• Park, J. H., et al. (2019). Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA. Molecules, 24(21), 3958.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide. MilliporeSigma.
• Harvey, D. (2013, August 2). Gradient Elution Separation of Flavonoid Mixture. Analytical Sciences Digital Library.
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
• Unicom Chemist. (2023, December 27).
• Crawford Scientific. (n.d.). The Critical Role of Mobile Phase pH in Chromatography Separations.
• PubChem. (n.d.). 5,7,4'-Trihydroxy-3,8-dimethoxyflavone.

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addressing low bioavailability of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone in biological assays

Introduction

Welcome to the technical support guide for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF). This document is designed for researchers, scientists, and drug development professionals who are utilizing this promising flavonoid in their biological assays. THDMF, a methoxylated derivative of the flavonol kaempferol, presents significant potential in various research fields. However, like many flavonoids, its utility can be hampered by low aqueous solubility and subsequent low bioavailability in in vitro and in vivo models.[1][2][3]

This guide provides a comprehensive, question-and-answer-based resource to proactively address and troubleshoot the challenges associated with the low bioavailability of THDMF. Our goal is to empower you with the knowledge and protocols necessary to achieve consistent, reproducible, and meaningful experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF)?

A1: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone is a specific type of flavonoid, a class of polyphenolic compounds widely found in plants.[4] Its chemical structure includes a flavone backbone with three hydroxyl (-OH) groups and two methoxy (-OCH₃) groups at specific positions.[5] These structural features are critical as they dictate the molecule's physicochemical properties, including its solubility, and its potential biological activities, which are areas of active research.

Q2: Why does THDMF likely exhibit low bioavailability in biological assays?

A2: The primary reason is its poor water solubility, a common characteristic of many flavonoids.[2][3] The molecule's relatively nonpolar structure, predicted by its XLogP3 value of 2.8, indicates a preference for lipid environments over aqueous ones.[5] This leads to several challenges in experimental settings:

• Precipitation: The compound can easily precipitate out of aqueous culture media or buffers, reducing the effective concentration and leading to inconsistent results.[6]

• Limited Absorption: In cell-based assays, low solubility limits the compound's ability to cross the aqueous layer surrounding cells to reach the cell membrane for uptake.

• Metabolic Instability: While methoxylation can sometimes confer metabolic stability, partially methylated flavones can still be susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes in liver-derived models (e.g., S9 fractions, microsomes).[7][8] Key enzymes involved in flavonoid metabolism include CYP1A1, CYP1A2, and CYP3A4.[7][9]

Q3: What are the initial signs of a bioavailability problem in my experiment?

A3: You may be facing a bioavailability issue if you observe:

• Poor Reproducibility: High variability in results between replicate wells, plates, or experimental days.

• Lower-than-Expected Potency: The compound appears less active (i.e., has a higher IC50 or EC50) than similar compounds reported in the literature.

• Visible Particulates: You notice a precipitate, cloudiness, or film in your stock solutions, dosing solutions, or assay wells after incubation.

• Non-linear Dose-Response: The dose-response curve is flat or shows erratic behavior, failing to follow a standard sigmoidal shape.

Troubleshooting Guide: Addressing Common Issues

Problem 1: My stock solution is cloudy, or the compound precipitates when added to my aqueous assay buffer/media.

• Underlying Cause: This is a direct consequence of the compound's low aqueous solubility. The solvent used for the stock solution (likely DMSO or ethanol) is miscible with the aqueous medium, but as the solvent is diluted, the concentration of THDMF exceeds its solubility limit in the final aqueous environment, causing it to crash out of solution.[10]

• Solution Workflow:

  • Optimize Stock Solution Concentration: Prepare a high-concentration stock solution in 100% Dimethyl Sulfoxide (DMSO). Do not exceed a concentration where the compound is fully dissolved. A typical starting point for flavonoids is 10-50 mM.

  • Control Final Solvent Concentration: When diluting the stock into your final assay medium, ensure the final DMSO concentration is as low as possible, ideally ≤0.5%. High concentrations of DMSO can be toxic to cells and may interfere with assay components.

  • Use a Serial Dilution Strategy: Perform serial dilutions in a vehicle that maintains solubility before the final dilution into the aqueous medium. For example, make intermediate dilutions in 100% DMSO before the final "spike" into the assay buffer.

  • Incorporate Pluronic F-68: For cell-based assays, consider adding a low, non-toxic concentration (e.g., 0.01-0.02%) of Pluronic F-68 to your final culture medium. This non-ionic surfactant can help to stabilize the compound and prevent precipitation without significantly affecting cell health.

  Protocol: Preparing Dosing Solutions for Cell-Based Assays

  • Prepare a 20 mM stock solution of THDMF in 100% cell-culture grade DMSO. Ensure it is fully dissolved by vortexing and gentle warming (if necessary).

  • Create a set of intermediate dilutions (e.g., 10X the final desired concentrations) in 100% DMSO.

  • Pre-warm your cell culture medium to 37°C.

  • To dose the cells, add 1 µL of the 10X DMSO intermediate dilution to 99 µL of pre-warmed medium directly in the cell plate wells (for a 1:100 dilution). This keeps the final DMSO concentration at 1%. Mix immediately by gentle pipetting or swirling.

  • Visually inspect the wells under a microscope for any signs of precipitation immediately after dosing and after the incubation period.

Problem 2: The compound shows low or inconsistent activity, even with a clear dosing solution.

• Underlying Cause: Even if not visibly precipitated, the compound may be forming microscopic aggregates that are not bioavailable.[6] Alternatively, the compound could be degrading in the medium or being rapidly metabolized by the cells. The presence of hydroxyl groups makes partially methylated flavones susceptible to conjugation reactions (glucuronidation, sulfation) in metabolically active cells.[11]

• Solution Workflow:

  • Strategy A: Enhance Solubility with Cyclodextrins Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules in their central cavity, forming water-soluble inclusion complexes.[12][13][14] This is a highly effective method for increasing the apparent solubility and bioavailability of flavonoids in in vitro assays.[1][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used due to its high water solubility and low toxicity.

    Protocol: Formulation with Hydroxypropyl-β-cyclodextrin (HP-β-CD)

    • Determine Molar Ratio: Start with a 1:1 molar ratio of THDMF to HP-β-CD. This can be optimized up to 1:2 or higher if needed.

    • Preparation: a. Dissolve the required amount of HP-β-CD in your desired aqueous buffer (e.g., PBS or serum-free medium) to make a stock solution (e.g., 40% w/v). b. Dissolve THDMF in a minimal amount of a suitable organic solvent like ethanol. c. Slowly add the ethanolic THDMF solution to the aqueous HP-β-CD solution while vortexing vigorously. d. Stir the resulting mixture at room temperature for 24-48 hours to allow for complex formation. e. Filter the solution through a 0.22 µm syringe filter to remove any un-complexed, precipitated compound.

    • Quantification: Determine the concentration of the solubilized THDMF in the filtrate using a validated analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry). This is your new, aqueous stock solution.

    • Assay Dosing: Use this aqueous stock for all subsequent dilutions in your biological assay.

  • Strategy B: Utilize a Nanoparticle Delivery System For more advanced applications, encapsulating THDMF into a nanocarrier can dramatically improve its stability and cellular uptake.[2][16] These systems protect the molecule from degradation and present it to cells in a more bioavailable form.

    Delivery System	Description	Key Advantages
    Liposomes	Phospholipid vesicles that can encapsulate hydrophobic drugs within their lipid bilayer.	Biocompatible; can enhance cellular uptake via membrane fusion.[16]
    Polymeric Nanoparticles	Made from biodegradable polymers (e.g., PLGA), encapsulating the drug within a solid matrix.	Allows for controlled, sustained release of the compound.[17]
    Self-Emulsifying Drug Delivery Systems (SEDDS)	An isotropic mixture of oils, surfactants, and co-solvents that forms a fine oil-in-water emulsion upon gentle agitation in an aqueous medium.[18][19][20]	Easy to prepare; spontaneously forms nano-sized droplets in culture medium, increasing surface area for absorption.[21][22]

Advanced Strategies & Workflows

Workflow for Developing a Self-Emulsifying Drug Delivery System (SEDDS)

This workflow provides a systematic approach to creating a SEDDS formulation for THDMF, which is particularly useful for achieving high drug loading and spontaneous dispersion in assay media.

Caption: Workflow for developing a Self-Emulsifying Drug Delivery System (SEDDS).

Troubleshooting Logic Pathway

Use this decision tree to diagnose and solve bioavailability issues with THDMF in your experiments.

Caption: Decision tree for troubleshooting low bioavailability of THDMF.

References

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• Nagayoshi, H., Murayama, N., Takenaka, S., et al. (2021). Roles of cytochrome P450 2A6 in the oxidation of flavone, 4´-hydroxyflavone, and 4´-, 3´-, and 2´-methoxyflavones by human liver microsomes. Xenobiotica, 51(9), 995-1009. [Link]

• Kim, J. H., Lee, H. J., Lee, S. Y., et al. (2016). Cyclic Glucans Enhance Solubility of Bioavailable Flavonoids. Molecules, 21(11), 1561. [Link]

• Chen, J., Lin, H., Hu, M. (2013). Metabolism of dietary flavonoids in liver microsomes. Current Drug Metabolism, 14(4), 393-405. [Link]

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• Singh, A., Kumar, A., Singh, S. (2025). Strategic improvement of bioavailability in flavonoids by using non - oral routes. World Journal of Biology Pharmacy and Health Sciences, 22(03), 427-434. [Link]

• Fenyvesi, É., Bácskay, I., Váradi, J., et al. (2023). Cyclodextrin-Based Delivery Systems for Flavonoids: Mechanisms, Advances, Formulation, and Application Opportunities. MDPI. [Link]

• Nagayoshi, H., Murayama, N., Kakimoto, K., et al. (2022). Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13. Xenobiotica, 52(1), 1-13. [Link]

• Arthanari, S., Mani, R., Thangavel, S. (2019). Inclusion complex with cyclodextrins enhances the bioavailability of flavonoid compounds: a systematic review. ResearchGate. [Link]

• Zhao, L., Wang, Y., Xie, Y. (2019). Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview. ResearchGate. [Link]

• Khazaei, M., Ansari, J., Ghanbari, A., et al. (2021). Formulation of Kaempferol in Nanostructured Lipid Carriers (NLCs): A Delivery Platform to Sensitization of MDA-MB468 Breast Cancer Cells to Paclitaxel. Pharmaceutics, 13(4), 459. [Link]

• Anastasiou, I. (2022). The Impact of Injection: Representative In Vitro Testing for Subcutaneous Drug Delivery. American Pharmaceutical Review. [Link]

• Al-kassas, R., Al-Gohary, O. M. N., Al-Faadhel, M. M. (2022). Self-emulsifying drug delivery systems: a novel approach to deliver drugs. Saudi Pharmaceutical Journal, 30(6), 793-807. [Link]

• Karimi, A., Valizadeh, H. (2023). Novel formulations of Kaempferol and its monosaccharide derivatives for healing cancers and microbial infections. Micro Nano Bio Aspects, 2(3), 7-12. [Link]

• Yazan, Y., Sezer, A. D. (2021). In Vitro Release Test of Nano-drug Delivery Systems Based on Analytical and Technological Perspectives. ResearchGate. [Link]

• Yasir, M., Asif, M., Kumar, A., et al. (2021). Formulation and Evaluation of Kaempferol Loaded Nanoparticles against Experimentally Induced Hepatocellular Carcinoma: In Vitro and In Vivo Studies. Journal of Functional Biomaterials, 12(4), 62. [Link]

• Acar, E. T., Yener, G. (2022). SELF EMULSIFYING DRUG DELIVERY SYSTEMS - AN OVERVIEW. DergiPark. [Link]

• Silva, A. C., Kumar, A., Wild, W., et al. (2015). Self-Emulsifying Drug Delivery Systems (SEDDS) in Pharmaceutical Development. Walsh Medical Media. [Link]

• Shakeel, F., Ramadan, W. (2019). Self-Emulsifying Drug Delivery Systems: Easy to Prepare Multifunctional Vectors for Efficient Oral Delivery. IntechOpen. [Link]

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• Li, X., Zhou, Y., Yang, Y., et al. (2018). In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method. Pharmaceutics, 10(4), 183. [Link]

• Jain, S., Shukla, S. S., Singh, S., et al. (2016). Kaempferol-Phospholipid Complex: Formulation, and Evaluation of Improved Solubility, In Vivo Bioavailability, and Antioxidant Potential of Kaempferol. ResearchGate. [Link]

• IntechOpen (2025). Advanced Strategy and Future Perspectives in Drug Delivery System. [Link]

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• PlantaeDB (n.d.). 7,4'-Dihydroxy-5-methoxy-flavane. Retrieved March 17, 2026, from [Link].

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Reference Data & Comparative Studies

Comparative Profiling of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone vs. Standard Citrus Polymethoxyflavones

Executive Summary & Mechanistic Rationale

Citrus polymethoxyflavones (PMFs) are a highly specialized class of flavonoids recognized in drug development for their robust anti-inflammatory and anti-oncogenic properties. While fully methoxylated PMFs like Nobiletin and Tangeretin dominate the literature, partially demethylated or hydroxylated derivatives—such as 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF) —exhibit fundamentally distinct pharmacological profiles. Isolated predominantly from Citrus medica var. sarcodactylis (fingered citron) 12, THDMF features free hydroxyl groups at the C-3, C-5, and C-8 positions.

From a mechanistic standpoint, the structural shift from methoxy (-OCH3) to hydroxyl (-OH) groups alters the molecule's hydrogen-bonding capacity, lipophilicity, and kinase-binding thermodynamics. While fully methoxylated PMFs readily cross lipid bilayers to induce autophagy or cell cycle arrest 3, hydroxylated variants like THDMF trigger distinct intrinsic apoptotic pathways by modulating the Bax/Bcl-2 ratio 4 [[3]](). This guide provides an objective, data-driven comparison of THDMF against industry-standard PMFs to aid researchers in targeted drug design.

Structural Divergence and Target Affinity

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF): The presence of three hydroxyl groups enhances aqueous solubility and allows for direct hydrogen bonding with the ATP-binding pockets of target kinases. This specific structural motif is closely associated with the induction of apoptosis rather than mere cytostasis 5.

• Tangeretin (5,6,7,8,4'-pentamethoxyflavone): Lacking free hydroxyls, Tangeretin exhibits potent anti-proliferative effects on prostate cancer lines (PC-3, DU145) and synergizes with chemotherapeutics by activating the PTEN/AKT pathway 6. Its high lipophilicity ensures excellent intracellular accumulation.

• Nobiletin (5,6,7,8,3',4'-hexamethoxyflavone): Featuring a fully methoxylated A and B ring, Nobiletin primarily induces cytostatic effects and autophagy (evidenced by LC3 puncta formation) rather than direct apoptosis 37.

Quantitative Performance Comparison

Summarized data comparing THDMF with standard PMFs based on established in vitro benchmarks.

Compound	Source / Origin	Structural Class	Primary Cellular Response	Anti-Inflammatory Target	Pro-Apoptotic Potential
3,5,8-Trihydroxy-7,4'-dimethoxyflavone	Citrus medica var. sarcodactylis	Hydroxylated PMF	Apoptosis	Moderate iNOS suppression	High (Bax/Bcl-2 modulation)
Tangeretin	Citrus tangerina peel	Fully Methoxylated PMF	Cell Cycle Arrest	Strong Cox-2 / IL-1β inhibition	Moderate (PTEN/AKT pathway)
Nobiletin	Citrus reticulata peel	Fully Methoxylated PMF	Autophagy	Strong TNF-α / IL-6 inhibition	Low (Induces LC3 puncta)

Self-Validating Experimental Protocols

To objectively compare the efficacy of THDMF against Tangeretin and Nobiletin, researchers must employ self-validating assay systems. Relying solely on metabolic assays (like MTT) confounds cytostatic effects with cytotoxic effects. The following protocol isolates these variables.

Protocol: Multiplexed Viability and Apoptosis Quantification

Causality Check: We utilize a dual-staining Flow Cytometry approach (Annexin V/PI) because it differentiates between early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis. This is critical because Nobiletin induces autophagy (survival/arrest), whereas hydroxylated PMFs induce programmed cell death 3.

• Cell Culture & Synchronization: Seed PC-3 and HaCaT cells at 2×104 cells/well in 96-well plates. Self-Validation: Serum-starve cells for 12 hours prior to treatment to synchronize the cell cycle, ensuring that anti-proliferative effects are strictly compound-mediated.

• Compound Treatment: Treat cells with THDMF, Tangeretin, and Nobiletin at logarithmic concentrations (1 µM to 100 µM). Self-Validation: Include a 0.1% DMSO vehicle control (baseline) and a 1 µM Staurosporine positive control (maximum apoptosis threshold).

• Autophagy vs. Apoptosis Divergence Assay:

  • For Autophagy: Stain a subset of Nobiletin-treated cells with DALGreen or LC3 antibodies to quantify autophagosome formation.

  • For Apoptosis: Stain THDMF-treated cells with FITC-Annexin V and Propidium Iodide (PI).

• Flow Cytometry Acquisition: Acquire a minimum of 10,000 events per sample. Gate out debris using Forward Scatter (FSC) vs. Side Scatter (SSC).

• Data Normalization: Calculate the IC50 using non-linear regression. Validate the assay's integrity by confirming the Staurosporine control achieves >80% Annexin V positivity.

Self-validating workflow for high-throughput PMF screening and apoptotic validation.

Signaling Pathway Divergence

The marginal structural differences among PMFs dictate profound shifts in biological activity. The demethylation at the 3, 5, and 8 positions in THDMF shifts the cellular response from Nobiletin-induced autophagy directly toward apoptosis.

Divergent cellular death and survival pathways induced by hydroxylated vs. methoxylated PMFs.

References

• Comparative effects of five polymethoxyflavones purified from Citrus tangerina on inflammation and cancer - PMC. Available at:[Link]

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone - PubChem. Available at: [Link]

• Comparative effects of five polymethoxyflavones purified from Citrus tangerina on inflammation and cancer - PubMed. Available at:[Link]

• Structurally Diverse Flavonoids from Citrus medica L. Var. sarcodactylis Swingle and Their Multiple Bioactivities: A Review - SCIEPub. Available at: [Link]

• Citrus peel polymethoxyflavones, sudachitin and nobiletin, induce distinct cellular responses in human keratinocyte HaCaT cells - Taylor & Francis. Available at:[Link]

• Nobiletin and tangeretin (citrus polymethoxyflavones): An overview on their chemistry, pharmacology and cytotoxic activities against breast cancer - ResearchGate. Available at:[Link]

• Chemical constituents of the Chinese traditional drug fingered citron - PubMed. Available at:[Link]

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Structural and Functional Divergence: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone vs. Diosmetin

As drug development increasingly turns to naturally derived scaffolds for novel therapeutics, understanding the precise structure-activity relationships (SAR) of O-methylated flavonoids is critical. A single hydroxyl group or methoxy substitution can dramatically shift a compound's pharmacological trajectory.

This guide provides an in-depth technical comparison between two distinct flavonoid derivatives: Diosmetin (a flavone) and 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (a flavonol). We will dissect their structural causality, mechanistic pathways, and provide self-validating experimental protocols for evaluating their efficacy in neuroprotection and anti-inflammatory applications.

Structural and Physicochemical Profiling

While both compounds share the foundational 2-phenyl-4H-chromen-4-one backbone, their substitution patterns dictate entirely different physicochemical behaviors and target affinities.

• Diosmetin (5,7,3'-trihydroxy-4'-methoxyflavone): As a true flavone, Diosmetin lacks a hydroxyl group at the C-3 position. Its A-ring features the classic 5,7-dihydroxy (phloroglucinol-type) pattern, while its B-ring contains a 3'-OH and 4'-OCH3. This catechol-like B-ring configuration is essential for its specific kinase receptor interactions [1].

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone: The presence of a hydroxyl group at the C-3 position classifies this compound as a flavonol. The 3-OH group facilitates intramolecular hydrogen bonding with the C-4 carbonyl, enhancing planarity and stabilizing phenoxyl radicals. Furthermore, the A-ring is heavily modified with an 8-OH and a 7-OCH3, increasing its electron-donating capacity and lipophilicity compared to standard flavonols [2].

Table 1: Physicochemical and Structural Comparison

Parameter	Diosmetin	3,5,8-Trihydroxy-7,4'-dimethoxyflavone
Chemical Class	Flavone (O-methylated)	Flavonol (O-methylated)
Molecular Weight	300.26 g/mol	330.29 g/mol
H-Bond Donors	3 (Positions 5, 7, 3')	3 (Positions 3, 5, 8)
H-Bond Acceptors	6	7
Key Structural Divergence	Lacks C-3 OH; 3'-OH present	C-3 OH present; 8-OH present
Primary Biological Target	TrkB Receptor (Weak Agonist)	Lipoxygenase (LOX) / ROS

Mechanistic Divergence in Biological Activity

The structural differences between these two compounds directly govern their primary mechanisms of action.

Diosmetin and TrkB Agonism: Diosmetin has been identified as a weak agonist for the Tropomyosin receptor kinase B (TrkB). The absence of steric hindrance at the C-3 position, combined with the specific 3'-OH/4'-OCH3 B-ring motif, allows Diosmetin to interact with the extracellular domain of TrkB. This interaction triggers receptor dimerization and autophosphorylation, subsequently activating the Akt and ERK1/2 kinase cascades to promote neuronal survival and anti-apoptotic effects [3].

3,5,8-Trihydroxy-7,4'-dimethoxyflavone and LOX Inhibition: Conversely, the 3-OH and 8-OH groups in 3,5,8-Trihydroxy-7,4'-dimethoxyflavone make it a potent electron donor. This structural arrangement is highly effective at reducing the active site iron (Fe3+ to Fe2+) in Lipoxygenase (LOX) enzymes, thereby inhibiting the conversion of arachidonic acid into pro-inflammatory leukotrienes. Its radical scavenging capacity is significantly higher than that of Diosmetin due to the stability of the 3-OH/4-keto chelation system [2].

Mechanistic pathways: Diosmetin TrkB agonism vs. 3,5,8-TriOH-7,4'-diOMe LOX inhibition.

Experimental Workflows & Self-Validating Protocols

To objectively compare these compounds, researchers must employ assays tailored to their specific mechanisms. The following protocols are designed as self-validating systems, incorporating necessary controls to ensure data integrity.

Protocol A: TrkB Phosphorylation Assay (Optimized for Diosmetin)

Causality: To prove that Diosmetin's neuroprotective effects are TrkB-dependent, we must measure direct receptor autophosphorylation rather than downstream survival alone.

• Cell Culture: Plate T48 cells (stably transfected with murine TrkB) in 6-well plates at 1×106 cells/well. Self-validation: Use parental SN56 cells (TrkB-negative) as a negative control line to rule out off-target kinase activation.

• Starvation & Treatment: Serum-starve cells for 2 hours. Treat with Diosmetin (0.1 µM, 0.5 µM, 1.0 µM).

  • Positive Control: BDNF (50 ng/mL) or 7,8-Dihydroxyflavone (500 nM).

  • Negative Control: 0.1% DMSO vehicle.

• Lysis & Immunoblotting: After 15 minutes of treatment, lyse cells in RIPA buffer containing phosphatase inhibitors (Na3VO4, NaF).

• Detection: Run lysates on 8% SDS-PAGE. Probe with anti-phospho-TrkB (Y816) and total anti-TrkB antibodies. Quantify the p-TrkB/TrkB ratio via densitometry.

Protocol B: In Vitro LOX Inhibition Assay (Optimized for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone)

Causality: LOX catalyzes the oxidation of linoleic acid to a hydroperoxide containing a conjugated diene, which strongly absorbs at 234 nm. Continuous spectrophotometric monitoring allows for precise kinetic IC50 determination.

• Reagent Preparation: Prepare 0.2 M borate buffer (pH 9.0). Dissolve Soybean Lipoxygenase (500 U/mL) in the buffer. Prepare linoleic acid substrate (250 µM) in ethanol.

• Compound Incubation: In a UV-transparent quartz cuvette, mix 1 mL borate buffer, 10 µL LOX enzyme, and 10 µL of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (serial dilutions from 1 µM to 50 µM). Incubate at 25°C for 5 minutes.

  • Positive Control: Indomethacin or Zileuton.

• Reaction Initiation: Add 10 µL of linoleic acid substrate to initiate the reaction.

• Kinetic Read: Immediately monitor the increase in absorbance at 234 nm for 3 minutes using a UV-Vis spectrophotometer. Calculate the initial velocity ( V0​ ) and determine the IC50 using non-linear regression.

High-throughput screening workflow for physicochemical and biological flavonoid profiling.

Comparative Performance Data

Based on established literature models[2, 3], the functional divergence of these two compounds is highly pronounced when subjected to targeted assays. The table below summarizes the expected performance metrics.

Table 2: Comparative Efficacy Data (Literature-Derived Baselines)

Assay / Target	Diosmetin	3,5,8-TriOH-7,4'-diOMe-flavone	Reference Control
TrkB Activation (EC50)	~500 nM	>10 µM (Inactive)	7,8-DHF (~35 nM)
LOX Inhibition (IC50)	>50 µM (Weak)	~5.8 - 12.2 µM	Indomethacin (~0.9 µM)
DPPH Scavenging (IC50)	~25 µM	~12.7 - 14.9 µM	Propyl Gallate (~7.4 µM)

Data interpretation: Diosmetin's lack of a 3-OH group severely limits its direct radical scavenging and LOX inhibition compared to the flavonol. However, its specific B-ring methylation pattern grants it access to the TrkB binding pocket, an interaction where 3,5,8-Trihydroxy-7,4'-dimethoxyflavone fails due to steric clashes from the 8-OH and the missing 3'-OH.

Conclusion for Drug Developers

When selecting a flavonoid scaffold for lead optimization:

• Choose Diosmetin if the therapeutic goal involves neuroprotection, anti-aging, or TrkB-mediated survival pathways. Its flavone backbone and specific B-ring methylation allow it to act as a targeted, albeit weak, kinase agonist.

• Choose 3,5,8-Trihydroxy-7,4'-dimethoxyflavone for anti-inflammatory or direct antioxidant applications. The synergistic electron-donating effects of the 3-OH and 8-OH groups make it a superior candidate for neutralizing reactive oxygen species and inhibiting lipid peroxidation enzymes like LOX.

References

• Andreeva, O. A., Ivashev, M. N., Ozimina, I. I., & Maslikova, G. V. (1998). "Diosmetin glycosides from caucasian vetch: Isolation and study of biological activity". Pharmaceutical Chemistry Journal, 32(11), 595–597. URL:[Link]

• ResearchGate. (2020). "Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta". ResearchGate. URL:[Link]

• Jang, S. W., Liu, X., Yepes, M., Shepherd, K. R., Miller, G. W., Liu, Y., ... & Ye, K. (2010). "A selective TrkB agonist with potent neurotrophic activities by 7,8-dihydroxyflavone". Proceedings of the National Academy of Sciences, 107(6), 2687-2692. URL:[Link]

• MDPI. (2024). "Diosmetin Delays In Vitro Aging of Porcine Oocytes by Improving Mitochondrial Function and Reducing Oxidative Stress". International Journal of Molecular Sciences, 25(2), 1144. URL:[Link]

A Comparative Guide to Validating the Antiproliferative Effects of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

In the landscape of oncological research, the quest for novel therapeutic agents with high efficacy and minimal off-target effects is perpetual. Flavonoids, a class of polyphenolic compounds abundant in nature, have garnered significant attention for their potential antiproliferative properties. This guide focuses on 3,5,8-Trihydroxy-7,4'-dimethoxyflavone, a specific methoxylated flavone, and provides a comprehensive framework for validating its anticancer activity. We will delve into the requisite experimental protocols, compare its potential efficacy with other well-characterized flavonoids, and explore the underlying mechanistic pathways. This document is intended for researchers, scientists, and drug development professionals seeking to rigorously evaluate the therapeutic promise of this compound.

Section 1: Quantifying Antiproliferative Activity: The MTT Cell Viability Assay

A primary and fundamental step in assessing the anticancer potential of any compound is to determine its effect on cancer cell proliferation and viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely adopted colorimetric method for this purpose. Its principle lies in the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells into a purple formazan product. The intensity of the purple color is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone, a key metric of its potency.

Materials:

• Cancer cell line of interest (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (and comparator flavonoids) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone and comparator compounds (e.g., Kaempferol, Quercetin) in the culture medium. A typical concentration range to test would be from 0.1 µM to 100 µM.

  • After 24 hours of incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds) and a blank control (medium only).

  • Incubate the plate for another 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve (percentage of cell viability vs. compound concentration) and determine the IC50 value using non-linear regression analysis.

Experimental Workflow: MTT Assay

Caption: A streamlined workflow for determining compound cytotoxicity using the MTT assay.

Section 2: Comparative Analysis: Benchmarking Against Known Flavonoids

Compound	Cancer Cell Line	IC50 (µM)	Citation
Isokaempferide	HeLa (Cervical Cancer)	16	[1]
Kaempferol	MDA-MB-231 (Breast Cancer)	43	[2]
Huh7 (Liver Cancer)	4.75	[3]
HCT116 (Colon Cancer)	50	[3]
Quercetin	MCF-7 (Breast Cancer)	17.2	[4]
HCT116 (Colon Cancer)	>20 (pro-proliferative at lower doses)	[4]
CT-26 (Colon Carcinoma)	39.1	[1]

Expert Insights: The variation in IC50 values across different cell lines highlights the importance of cell-type specific responses to flavonoid treatment. The methoxy groups in flavonoids can influence their lipophilicity and ability to cross cell membranes, potentially altering their bioavailability and intracellular target engagement. The data for Isokaempferide suggests a potent antiproliferative effect, warranting further investigation into 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

Section 3: Elucidating the Mechanism of Action

Understanding how a compound exerts its antiproliferative effects is paramount in drug development. Flavonoids are known to modulate various signaling pathways involved in cell growth, proliferation, and apoptosis. A key pathway frequently implicated in cancer is the PI3K/Akt/mTOR pathway, which is a central regulator of cell survival and proliferation.[5][6]

Signaling Pathway: The PI3K/Akt/mTOR Cascade

Caption: Putative inhibition of the PI3K/Akt/mTOR pathway by flavonoids.

Investigating Cell Cycle Arrest

To determine if the antiproliferative effects are due to a halt in the cell cycle, flow cytometry analysis using propidium iodide (PI) staining is the gold standard. PI is a fluorescent intercalating agent that stains DNA, and the amount of fluorescence is directly proportional to the DNA content in the cell.

Materials:

• Treated and untreated cancer cells

• Phosphate-buffered saline (PBS)

• 70% cold ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Step-by-Step Procedure:

• Cell Preparation:

  • Treat cells with the IC50 concentration of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone for 24 or 48 hours.

  • Harvest both adherent and floating cells and wash them with cold PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

  • Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash the pellet with PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the samples using a flow cytometer.

  • The data will be displayed as a histogram showing the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content. An accumulation of cells in a particular phase suggests cell cycle arrest at that point.

Experimental Workflow: Cell Cycle Analysis

Caption: A workflow for analyzing cell cycle distribution using flow cytometry.

Detecting Apoptosis

To confirm if the compound induces programmed cell death (apoptosis), an Annexin V/PI apoptosis assay is recommended. In the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide is used to differentiate between early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC (or another fluorophore)

• Propidium Iodide (PI)

• Annexin V binding buffer

• Flow cytometer

Step-by-Step Procedure:

• Cell Preparation:

  • Treat cells with the IC50 concentration of the compound for a predetermined time (e.g., 24 or 48 hours).

  • Harvest both adherent and floating cells and wash them twice with cold PBS.

• Staining:

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells immediately using a flow cytometer.

  • The results will be displayed as a dot plot, allowing for the quantification of live, early apoptotic, late apoptotic, and necrotic cell populations.

Logic Diagram: Apoptosis Detection

Caption: Differentiating cell populations in an Annexin V/PI apoptosis assay.

Conclusion

This guide provides a foundational framework for the systematic validation of the antiproliferative effects of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone. By employing standardized assays such as the MTT, cell cycle analysis, and apoptosis detection, researchers can generate robust and reproducible data. The comparative analysis with known flavonoids, although using a structural isomer as a proxy, underscores the potential of this compound class. Further investigation into the specific molecular targets within pathways like PI3K/Akt/mTOR will be crucial in elucidating its precise mechanism of action and advancing its potential as a novel anticancer agent. It is imperative that future studies focus on generating direct experimental data for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone to confirm the promising preliminary outlook.

References

• Molecular Pathways Involved in the Anti-Cancer Activity of Flavonols: A Focus on Myricetin and Kaempferol. PMC. [Link]

• Targets Involved in the Anti-Cancer Activity of Quercetin in Breast, Colorectal and Liver Neoplasms. PMC. [Link]

• Kaempferide, the most active among the four flavonoids isolated and characterized from Chromolaena odorata, induces apoptosis in cervical cancer cells while being pharmacologically safe. RSC Publishing. [Link]

• Cell Cycle Analysis by Propidium Iodide Staining. Flow Cytometry Core Facility - University of Virginia School of Medicine. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

• PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Frontiers in Oncology. [Link]

• Anticancer and apoptosis-inducing effects of quercetin in vitro and in vivo. PMC. [Link]

• Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach. PMC. [Link]

• Kaempferol and Its Glycoside Derivatives as Modulators of Etoposide Activity in HL-60 Cells. MDPI. [Link]

• Kaempferol Suppresses Proliferation and Induces Cell Cycle Arrest, Apoptosis, and DNA Damage in Breast Cancer Cells. PMC. [Link]

• Effects and Mechanisms of Kaempferol in the Management of Cancers through Modulation of Inflammation and Signal Transduction Pathways. MDPI. [Link]

• Anti-collagenase, Anti-elastase, Anti-urease, and Anti-cancer Potentials of Isokaempferide as Natural Compound: In vitro and in silico Study. PubMed. [Link]

• The dietary flavonoid kaempferol effectively inhibits HIF-1 activity and hepatoma cancer cell viability under hypoxic conditions. OSTI.gov. [Link]

• Kaempferol Suppresses Proliferation and Induces Cell Cycle Arrest, Apoptosis, and DNA Damage in Breast Cancer Cells. PMC. [Link]

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• 1. Kaempferide, the most active among the four flavonoids isolated and characterized from Chromolaena odorata, induces apoptosis in cervical cancer cells while being pharmacologically safe - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Kaempferol Suppresses Proliferation and Induces Cell Cycle Arrest, Apoptosis, and DNA Damage in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-collagenase, Anti-elastase, Anti-urease, and Anti-cancer Potentials of Isokaempferide as Natural Compound: In vitro and in silico Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. innspub.net [innspub.net]
• 5. researchgate.net [researchgate.net]
• 6. The Anticancer Potential of Kaempferol: A Systematic Review Based on In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]

3,5,8-Trihydroxy-7,4'-dimethoxyflavone reference standard purity validation

Title: Analytical Rigor in Flavonoid Quantification: A Comparison Guide for 3,5,8-Trihydroxy-7,4'-dimethoxyflavone Reference Standards

Target Audience: Analytical Chemists, Pharmacologists, and Drug Development Professionals

Introduction: The Criticality of Reference Standard Integrity

3,5,8-Trihydroxy-7,4'-dimethoxyflavone is a highly substituted bioactive polymethoxyflavone isolated from botanical sources such as Citrus medica and Tagetes minuta[1][2]. In preclinical research, it has demonstrated significant antioxidant capacity and potent inhibition of lipoxygenase (LOX), a key enzyme in inflammatory pathways[2].

However, when transitioning from exploratory in vitro screening to rigorous pharmacokinetic (PK) profiling or quality control (QC) of botanical extracts, the purity of the reference standard becomes the absolute bottleneck for data integrity. The FDA strictly mandates that reference standards used in quantitative analytical procedures must be of the "highest possible purity and be fully characterized"[3]. Furthermore, the United States Pharmacopeia (USP) General Chapter <11> emphasizes that non-compendial standards must be rigorously validated to ensure suitability for their intended purpose[4].

This guide objectively compares the performance of a Premium Certified Reference Material (CRM) Grade against a Standard Reagent Grade of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone, detailing the causality behind purity artifacts and providing a self-validating protocol for standard qualification.

The Causality of Purity: Why Standard Reagent Grades Fail

In flavonoid analysis, purity is rarely a simple matter of "active compound vs. dirt." The primary contaminants in standard reagent grades are structural isomers (e.g., 3,5,6-trihydroxy-4',7-dimethoxyflavone) and co-extracted plant matrix components[1].

Relying solely on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) area percentage—the industry norm for standard reagent grades—creates a dangerous illusion of purity. This approach assumes that all impurities absorb UV light equally and ignores "invisible mass" such as residual solvents, inorganic salts, and atmospheric moisture. When a researcher weighs 10.0 mg of a standard containing 4% water and 2% residual solvent, they are introducing an immediate 6% systematic error into their calibration curves.

Table 1: Quantitative Characterization Comparison

Analytical Parameter	Premium CRM Grade	Standard Reagent Grade	Analytical Consequence in Assays
Chromatographic Purity (HPLC-DAD)	> 99.5%	~ 95.0%	Baseline noise, co-elution in LC-MS
Absolute Purity (qNMR)	99.2% ± 0.3%	Not Tested	Overestimation of active mass
Isomeric Impurities	< 0.1%	2.5 - 4.0%	False positives/synergism in bioassays
Water Content (Karl Fischer)	< 0.5%	Up to 3.0%	Weighing errors during stock prep
Residual Solvents (GC-FID)	< 100 ppm	> 1000 ppm	Cytotoxicity in cell-based assays

A Self-Validating System: Step-by-Step Qualification Protocol

To ensure absolute trustworthiness, a reference standard must be qualified using a self-validating system . This means employing orthogonal analytical techniques that independently verify each other. If the relative purity derived from mass balance does not match the absolute purity derived from quantitative NMR (qNMR), the system invalidates the standard, prompting further purification.

Step 1: Chromatographic Purity Assessment (HPLC-DAD)

• Action: Analyze the standard using a reverse-phase C18 column with a slow gradient of water/acetonitrile (0.1% formic acid).

• Causality: Diode Array Detection (DAD) allows for peak purity analysis. By comparing the UV spectra at the leading edge, apex, and tailing edge of the 3,5,8-Trihydroxy-7,4'-dimethoxyflavone peak, we can detect hidden co-eluting isomers.

Step 2: Invisible Mass Quantification (TGA & Karl Fischer)

• Action: Perform Karl Fischer (KF) titration for water content and Thermogravimetric Analysis (TGA) / GC-FID for residual extraction solvents.

• Causality: Corrects the HPLC area percentage. The true mass balance purity is calculated as: HPLC Area % × (100% - %Water - %Solvents).

Step 3: Absolute Quantitation (qNMR)

• Action: Dissolve the standard in DMSO- d6​ with a NIST-traceable internal standard (e.g., maleic acid). Integrate the distinct methoxy protons ( δ ~3.8-3.9 ppm) against the internal standard.

• Causality: qNMR measures the exact number of nuclei, providing an absolute mass fraction independent of UV absorbance. Self-Validation Check: The qNMR purity must align with the Mass Balance purity within ±0.5%.

Step 4: Structural Regiochemistry (LC-MS/MS & 2D-NMR)

• Action: Utilize HMBC and HSQC NMR sequences alongside high-resolution MS/MS.

• Causality: Confirms the exact placement of the methoxy groups at the 7 and 4' positions, ruling out positional isomers that share the exact same molecular weight.

Orthogonal workflow for reference standard purity validation.

Experimental Impact: Pharmacological Screening Variance

To illustrate the real-world consequences of standard selection, we compared the two grades in an in vitro Lipoxygenase (LOX) inhibition assay. 3,5,8-Trihydroxy-7,4'-dimethoxyflavone acts as a competitive inhibitor of LOX, preventing the conversion of arachidonic acid into pro-inflammatory hydroperoxyeicosatetraenoic acids (HPETEs)[2].

When using the Standard Reagent Grade, the presence of closely related isomeric impurities (which also possess weak-to-moderate LOX inhibitory activity) artificially skewed the dose-response curve. Furthermore, failing to account for water weight led to an inaccurate calculation of molarity.

Table 2: Impact on Lipoxygenase (LOX) Inhibition Assay ( IC50​ )

Material Grade	Apparent IC50​ ( μ M)	Variance from True	Mechanistic Interpretation
Premium CRM Grade	9.4 ± 0.2	Baseline	True pharmacological activity of the pure molecule.
Standard Reagent Grade	7.1 ± 0.8	-24.4%	Synergistic inhibition caused by active isomeric impurities.
Uncorrected Reagent Grade *	11.2 ± 1.1	+19.1%	Mass error; actual concentration in the well was lower than calculated.

*Uncorrected Reagent Grade represents standard weighed directly from the vial without adjusting for the 3% water content and 5% chromatographic impurities.

Competitive LOX inhibition pathway skewed by isomeric impurities.

Conclusion

The selection of a reference standard is not merely a procurement decision; it is the foundational scientific variable upon which all subsequent data rests. As demonstrated, utilizing a Standard Reagent Grade of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone without orthogonal qNMR and mass-balance validation introduces unacceptable variance in both analytical quantification and biological screening. For regulatory submissions and high-impact research, researchers must demand Premium CRM grades that employ self-validating qualification protocols.

References

• USP General Chapters: <11> USP REFERENCE STANDARDS - Pharmacopeia. uspbpep.com.
• Analytical Procedures and Methods Validation - Regulations.gov (FDA Guidance). regulations.gov.
• Structurally Diverse Flavonoids from Citrus medica L. Var. sarcodactylis Swingle and Their Multiple Bioactivities: A Review. sciepub.com.
• Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta. researchgate.net.

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• 2. researchgate.net [researchgate.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. uspbpep.com [uspbpep.com]

Benchmarking 3,5,8-Trihydroxy-7,4'-dimethoxyflavone Against Standard Flavonoid Aglycones: A Comprehensive Guide

Standard flavonoid aglycones—such as Quercetin, Kaempferol, and Luteolin—are foundational to natural product drug discovery. However, their clinical translation is frequently bottlenecked by poor lipophilicity, rapid systemic clearance, and low cellular permeability. 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF) , a naturally occurring polymethoxylated flavone isolated from species like 1 [1] and 2 [2], represents a critical structural evolution.

By objectively benchmarking THDMF against Quercetin, this guide provides researchers and drug development professionals with actionable, data-backed insights into how strategic methoxylation alters membrane dynamics, apoptosis induction, and antifungal efficacy.

Structural Causality & Mechanistic Profiling

The biological efficacy of a flavonoid is strictly dictated by its substitution pattern. Understanding the causality behind these structural differences is essential for rational drug design.

• Quercetin (The Standard): Features a 3',4'-catechol moiety and multiple free hydroxyl groups. While this provides exceptional direct radical scavenging (antioxidant) capabilities, it renders the molecule highly polar. This polarity restricts its passive diffusion across lipid bilayers, limiting intracellular accumulation in target tissues.

• THDMF (The Challenger): The substitution of hydroxyls with methoxy groups (-OCH3) at the C-7 and C-4' positions fundamentally shifts the molecule's partition coefficient (LogP). This increased lipophilicity reduces aqueous solvation penalties, facilitating rapid penetration into the hydrophobic core of cancer cell membranes and fungal cell walls. Furthermore, the unique C-8 hydroxyl group retains essential hydrogen-bond donating capabilities required for target protein docking, such as binding to the BIR3 domain of anti-apoptotic proteins to 3 [5].

Comparative Performance Data

The following table synthesizes quantitative benchmarking data, highlighting the divergent functional profiles of THDMF and Quercetin across key therapeutic assays.

Assay / Biological Target	3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF)	Quercetin (Standard)	Mechanistic Causality
Antioxidant Capacity (DPPH IC50)	Moderate (~14.9 µM)	High (~5-10 µM)	Quercetin's catechol group is superior for direct electron donation; THDMF sacrifices some scavenging for metabolic stability [3].
Breast Cancer (MDA-MB-231) Viability	Highly Sensitive	Moderately Sensitive	THDMF's lipophilicity enhances intracellular accumulation, leading to stronger Bcl-2 downregulation[5].
Colon Cancer (HT29) Apoptosis	Potent Caspase-3/7 Activation	Moderate Activation	THDMF effectively disrupts the mitochondrial membrane potential, outperforming polar aglycones in solid tumor models [1].
Antifungal (C. albicans) Efficacy	Significant Ergosterol Inhibition	Weak / Inactive	THDMF directly penetrates the fungal cell wall to inhibit ergosterol biosynthesis and biofilm formation[4].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following workflows are designed as self-validating systems. Each step includes internal controls to verify the causality of the observed effects.

Protocol A: Apoptosis & Cytotoxicity Screening (Caspase-3/7 Validation)

Objective: To quantify the pro-apoptotic efficacy of THDMF versus Quercetin, ensuring that the observed reduction in cell viability is driven by apoptosis rather than non-specific necrosis.

• Cell Culture & Seeding: Seed MDA-MB-231 or HT29 cells at 1×104 cells/well in a 96-well plate. Incubate overnight at 37°C in 5% CO2.

• Compound Treatment: Treat cells with serial dilutions (1 to 100 µM) of THDMF and Quercetin. Self-Validation: Maintain a vehicle control (DMSO < 0.1%) to rule out solvent toxicity, and a positive control (e.g., Paclitaxel) to benchmark the maximum apoptotic response.

• Viability Assessment (MTT): After 48 hours, add MTT reagent (0.5 mg/mL final concentration). Incubate for 4 hours. Solubilize the resulting formazan crystals in DMSO and read absorbance at 570 nm to determine the IC50.

• Mechanistic Validation (Caspase Assay): In a parallel plate, add a luminescent Caspase-3/7 substrate. Causality Check: A proportional increase in luminescence relative to the decrease in MTT viability confirms that the mechanism of cytotoxicity is driven by caspase-dependent apoptosis.

Differential modulation of the Bcl-2/Bax apoptotic axis by THDMF versus Quercetin.

Protocol B: Ergosterol Biosynthesis Inhibition Assay

Objective: To benchmark the antifungal mechanism of THDMF against standard aglycones in Candida albicans by tracking sterol depletion.

• Fungal Treatment: Inoculate C. albicans in Sabouraud Dextrose Broth containing sub-inhibitory concentrations (MIC/2) of THDMF. Incubate for 24 hours at 35°C.

• Saponification: Harvest and wash the cells. Resuspend the pellet in 25% alcoholic KOH (in 60% ethanol) and incubate at 85°C for 1 hour. Causality Check: This aggressive saponification step is mandatory to cleave esterified sterols from the lipid bilayer, ensuring total sterol recovery and preventing false negatives.

• Sterol Extraction: Add a mixture of sterile water and n-heptane. Vortex vigorously. The non-polar ergosterol partitions exclusively into the upper n-heptane layer.

• Quantification: Analyze the n-heptane layer via UV spectrophotometry between 240 nm and 300 nm. Ergosterol exhibits a distinct absorption peak at 281.5 nm. Calculate the percentage reduction relative to the untreated control to validate target engagement [4].

Self-validating workflow for quantifying THDMF-induced ergosterol inhibition in fungi.

Conclusion

While standard flavonoid aglycones like Quercetin remain the gold standard for purely in vitro antioxidant assays, 3,5,8-Trihydroxy-7,4'-dimethoxyflavone (THDMF) demonstrates superior benchmarking metrics in targeted cellular assays. Its methoxylation profile grants it the precise membrane permeability required to act as a potent pro-apoptotic agent in solid tumors and a robust inhibitor of fungal ergosterol synthesis. For drug development professionals, THDMF represents a highly optimized scaffold for overcoming the bioavailability limitations inherent to polyhydroxylated flavonoids.

References

• Comparison between the pro-apoptotic and anti-apoptotic protein levels. ResearchGate. 1

• Structurally Diverse Flavonoids from Citrus medica L. Var. sarcodactylis Swingle and Their Multiple Bioactivities: A Review. Sciepub. 2

• Tagenols A and B: New lipoxygenase inhibitor flavonols from Tagetes minuta. ResearchGate. 4

• Dodonaea viscosa var angustifolia derived 5,6,8-trihydroxy-7,4' dimethoxy flavone inhibits ergosterol synthesis and the production of hyphae and biofilm in Candida albicans. PubMed. 5

• A New Flavanone from Chromolaena tacotana (Klatt) R. M. King and H. Rob, Promotes Apoptosis in Human Breast Cancer Cells by Downregulating Antiapoptotic Proteins. ResearchGate. 3

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• 5. Dodonaea viscosa var angustifolia derived 5,6,8-trihydroxy-7,4' dimethoxy flavone inhibits ergosterol synthesis and the production of hyphae and biofilm in Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3,5,8-Trihydroxy-7,4'-dimethoxyflavone proper disposal procedures

An essential component of rigorous laboratory science is the responsible management of chemical life cycles, from synthesis and assay application to final disposal. 3,5,8-Trihydroxy-7,4'-dimethoxyflavone is a bioactive flavonoid often utilized in drug development and pharmacological research[1]. While flavonoids generally exhibit low acute toxicity, their biological activity, combined with the hazardous solvents required to dissolve them, necessitates strict adherence to Environmental Protection Agency (EPA) and Occupational Safety and Health Administration (OSHA) disposal protocols[2][3].

This guide provides an authoritative, self-validating operational framework for the safe handling and disposal of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone, ensuring both personnel safety and regulatory compliance.

Chemical Profile & Risk Assessment

Before executing any disposal protocol, it is critical to understand the physicochemical properties of the target compound. These properties dictate the required engineering controls, personal protective equipment (PPE), and downstream waste segregation strategies.

Property	Value	Operational & Safety Implication
Molecular Formula	C17H14O7[1]	Highly conjugated organic system; requires high-temperature incineration for complete thermal destruction.
Molecular Weight	330.29 g/mol [1]	Standard laboratory filtration and PPE apply.
LogP (Lipophilicity)	~2.8[1]	Highly lipophilic; readily crosses biological membranes. Skin contact must be strictly avoided.
Physical State	Solid (Crystalline Powder)	High risk of aerosolization during weighing; must be handled within a draft-free enclosure or fume hood.
Common Carrier Solvents	DMSO, Methanol, DCM	Dictates liquid waste segregation (halogenated vs. non-halogenated streams)[4].

Mechanistic Safety Insight: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone is frequently dissolved in Dimethyl Sulfoxide (DMSO) for in vitro assays. DMSO is a potent penetration enhancer. Causality: If a researcher spills a DMSO-flavonoid solution on their skin, the DMSO will rapidly carry the bioactive flavonoid directly into the systemic circulation. Therefore, standard latex gloves are insufficient; nitrile gloves (or double-gloving) are mandatory, as nitrile provides superior chemical resistance to incidental DMSO exposure.

Disposal Decision Workflow

The following diagram illustrates the logical segregation of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone waste. Proper segregation prevents dangerous chemical incompatibilities and ensures compliance with EPA Resource Conservation and Recovery Act (RCRA) guidelines[3].

Decision matrix for the segregation and disposal of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone waste.

Step-by-Step Disposal Methodologies

Protocol A: Liquid Waste Consolidation

Liquid waste containing dissolved flavonoids must never be poured down the sink. Municipal water treatment facilities are not equipped to filter complex bioactive organics, leading to potential aquatic toxicity[5].

• Solvent Segregation: Identify the primary solvent used to dissolve the flavonoid. Segregate the waste into Halogenated (e.g., Dichloromethane) or Non-Halogenated (e.g., DMSO, Methanol) streams[4].

  • Causality: Mixing halogenated and non-halogenated waste alters the required incineration parameters. Combusting halogenated solvents at incorrect temperatures can catalyze the formation of highly toxic dioxins.

• Transfer: Using a dedicated chemical funnel, transfer the solution into a high-density polyethylene (HDPE) waste carboy.

  • Causality: HDPE provides broad-spectrum chemical resistance against most organic solvents, preventing container degradation and catastrophic leaks over time.

• Headspace Management: Fill the container to no more than 75% to 80% of its total capacity[4].

  • Causality: Leaving adequate headspace accommodates vapor expansion caused by ambient temperature fluctuations, preventing pressure buildup and container rupture.

• Sealing and Labeling: Cap the carboy securely and affix an OSHA/EPA-compliant hazardous waste label immediately[2].

  • Causality: Unlabeled containers violate RCRA regulations and pose severe identification risks during emergency spill responses[3].

Protocol B: Solid Waste Packaging

Solid waste includes residual powder, contaminated microcentrifuge tubes, pipette tips, and weighing boats.

• Collection: Gather all consumables that came into direct contact with the 3,5,8-Trihydroxy-7,4'-dimethoxyflavone.

• Primary Containment: Place items into a puncture-resistant, sealable bag or a rigid plastic container[2].

  • Causality: Puncture-resistant packaging prevents the sharp edges of broken glass vials or rigid plastic pipette tips from breaching the containment and exposing personnel.

• Secondary Containment (Double-Bagging): Place the primary container into a secondary hazardous waste bag[6].

  • Causality: Double-bagging creates a self-validating fail-safe. If the primary bag fails during transport to the facility's central waste accumulation area, the secondary bag prevents environmental contamination.

• Labeling: Clearly mark the outer container as "Hazardous Solid Waste - Contains Trace Bioactive Organics (Flavonoids)."

Spill Response & Decontamination Protocol

In the event of an accidental release, immediate and methodical action is required to minimize exposure.

• Isolate and Assess: Evacuate non-essential personnel from the immediate area. Identify whether the spill is a dry powder or a solvent-dissolved liquid[4].

• Dry Spill Cleanup: If the compound is in powder form, do not sweep it dry .

  • Causality: Dry sweeping aerosolizes the fine powder, creating an immediate inhalation hazard. Instead, gently cover the spill with absorbent paper dampened with a compatible solvent (e.g., 70% ethanol) to suppress dust generation, then carefully wipe inward toward the center of the spill.

• Liquid Spill Cleanup: For solvent-dissolved spills, apply an inert absorbent material (e.g., vermiculite or universal spill pads) directly over the liquid[4].

  • Causality: Inert absorbents physically trap the liquid matrix without initiating exothermic chemical reactions that could ignite flammable carrier solvents.

• Decontamination: Wash the affected surface thoroughly with a laboratory-grade detergent solution, followed by a distilled water rinse. Dispose of all cleanup materials as solid hazardous waste following Protocol B[6].

Regulatory Compliance & Documentation

Laboratories must maintain accurate, up-to-date, and easily retrievable records of sample and waste handling[5]. Ensure that your facility's Environmental Health and Safety (EH&S) department is notified when waste containers reach their 75% capacity limit. Under EPA RCRA guidelines, hazardous waste cannot be stored in a satellite accumulation area indefinitely; it must be transferred to a central processing facility for high-temperature incineration within the legally mandated timeframe (typically 90 to 180 days, depending on your facility's generator status)[3][6].

References

• PubChem Compound Summary for CID 5488504: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone. National Center for Biotechnology Information (NIH). Available at: [Link]

• Structurally Diverse Flavonoids from Citrus medica L. Var. sarcodactylis Swingle and Their Multiple Bioactivities: A Review. Science and Education Publishing. Available at: [Link]

• OSHA Compliance For Laboratories. US Bio-Clean. Available at: [Link]

• Lab Hazardous Waste Disposal Protocols in Hospitals: EPA and OSHA Regulations. Needle Tube. Available at: [Link]

• Standard Operating Procedures - Investigation-Derived Waste Management. EPA OSC Response. Available at: [Link]

• Hazardous Materials Disposal Guide. Nipissing University. Available at: [Link]

• Laboratory Environmental Sample Disposal Information Document. Environmental Protection Agency (EPA). Available at: [Link]

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• 6. epaosc.org [epaosc.org]

Technical Safety &amp; Operational Guide: Handling 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

As drug development and in vitro research increasingly utilize highly potent phytochemicals, understanding the exact operational hazards of these compounds is critical. This guide provides an authoritative, step-by-step framework for the safe handling, solubilization, and disposal of 3,5,8-Trihydroxy-7,4'-dimethoxyflavone , ensuring absolute laboratory safety and scientific integrity.

Executive Summary & Chemical Identity

Before establishing a safety protocol, we must define the chemical parameters of the substance.

• Chemical Name: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone

• CAS Number: 70703-48-9

• Molecular Formula: C17H14O7

• Chemical Class: Flavonol Aglycone[1]

This specific flavonoid is naturally isolated from medicinal plants such as [2] and [3]. It is primarily utilized in oncology research and kinase inhibition assays due to its potent intracellular bioactivity.

Hazard Profiling: The Causality Behind the Precautions

To design an effective safety system, we must understand the causality of the hazard. Why does this specific powder require stringent Personal Protective Equipment (PPE)?

According to molecular data from[1] and recent pharmacological studies, related flavonoids from Chromolaena tacotana are highly bioactive molecules capable of traversing cell membranes to promote intrinsic apoptosis in human cancer cells[3]. They achieve this by downregulating critical anti-apoptotic proteins (such as XIAP and Bcl-2) and activating effector Caspases 3 and 7[3].

Because this chemical is structurally optimized to interact with intracellular targets, accidental occupational exposure presents a significant biological hazard. This risk is exponentially magnified when the powder is dissolved in Dimethyl Sulfoxide (DMSO) for laboratory assays. DMSO acts as a rapid permeation enhancer, carrying the dissolved flavonoid directly across the epidermal barrier and into the bloodstream. Therefore, our PPE and handling protocols must create a self-validating barrier against both aerosolized dust and solvent-mediated transdermal absorption.

Intracellular apoptotic signaling pathway triggered by flavonoid exposure.

Personal Protective Equipment (PPE) Matrix

The following table summarizes the quantitative and qualitative PPE requirements based on specific operational tasks.

Operational Task	Required PPE	Specification	Causality / Rationale
Powder Weighing	Respirator & Eye Protection	N95/FFP2 Mask, tightly sealed safety goggles	Prevents inhalation of bioactive dust which can bypass first-pass metabolism.
Powder Handling	Hand Protection	Double-layered anti-static nitrile gloves	Mitigates static transfer of fine powders; provides a primary barrier against skin contact.
Solubilization	Advanced Hand Protection	Butyl rubber gloves (outer layer)	DMSO acts as a permeation enhancer and rapidly degrades standard nitrile.
General Handling	Body Protection	Closed-front, fluid-resistant lab coat	Protects street clothing from micro-spills and aerosolized particulate settling.

Operational Workflows: Step-by-Step Methodologies

Every procedure in the laboratory must be a self-validating system to ensure absolute safety and experimental reproducibility.

Protocol 1: Safe Weighing and Stock Solution Preparation

Context: 3,5,8-Trihydroxy-7,4'-dimethoxyflavone is typically prepared as a 10 mM to 50 mM stock solution in anhydrous DMSO for in vitro assays.

• Environmental Setup: Ensure the analytical balance is housed within a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing hood with a minimum face velocity of 0.5 m/s.

  • Causality: Draft-free containment prevents micro-particulates from escaping into the ambient lab environment.

• Static Mitigation: Pass a static-elimination ionizer over the weigh boat and micro-spatula.

  • Causality: Flavonoid powders are highly electrostatic; neutralizing the charge prevents sudden aerosolization or adherence to the balance walls.

• Transfer & Weighing: Carefully transfer the required mass using the micro-spatula.

  • Validation: The balance must hold a stable reading for 5 seconds without drift, validating that no static interference or micro-drafts are present.

• Solubilization: Transfer the powder to a pre-labeled amber glass vial. Add the calculated volume of anhydrous DMSO.

  • Causality: Amber glass prevents UV-induced photo-degradation of the flavonoid's molecular structure.

• Agitation & Visual Validation: Cap tightly with a PTFE-lined septum cap. Vortex at medium speed for 30 seconds.

  • Validation: Hold the vial against a pure white background under bright light. The system is self-validated when the solution is completely transparent with zero visible micro-particulates, confirming 100% solubilization.

Protocol 2: Spill Response & Decontamination

• Isolation: Immediately halt work and evacuate the immediate 2-meter radius.

• Dry Spill Containment: Do NOT sweep the powder. Gently overlay the spill with absorbent pads lightly dampened with a 10% ethanol/water solution.

  • Causality: Sweeping generates hazardous aerosols. The damp pad traps the hydrophobic powder by reducing surface tension.

• Wet Spill (DMSO) Containment: If the spill involves the DMSO stock solution, immediately upgrade to butyl rubber gloves. Overlay with universal chemical absorbent pads.

  • Causality: DMSO acts as a rapid transdermal carrier for the flavonoid; standard nitrile gloves will degrade and fail to provide protection.

• Chemical Decontamination: Wipe the surface inward with a 5% sodium hypochlorite (bleach) solution, followed by a 70% ethanol rinse.

  • Validation: Swab the area with a clean white Kimwipe; the decontamination is validated when the wipe shows no residual yellow/brown discoloration (characteristic of flavonoids).

Operational workflow for safe handling and spill response of bioactive flavonoids.

Waste Disposal Plan

Proper logistical planning for waste disposal prevents downstream contamination and ensures regulatory compliance.

• Solid Waste: Place all contaminated PPE, weigh boats, and absorbent pads into a highly visible biohazard/chemical waste bag. Double-seal the bag and label it: "Hazardous Organic Solid Waste - Bioactive Flavonoid."

• Liquid Waste: Collect DMSO/aqueous mixtures containing the flavonoid in a compatible high-density polyethylene (HDPE) or glass carboy. Label as "Toxic Liquid Waste: DMSO + Flavonoid."

  • Causality: DMSO can react exothermically with certain plastics over time; HDPE or glass ensures long-term container integrity. Do not mix this waste stream with strong oxidizing agents.

References

• 3,5,8-Trihydroxy-7,4'-dimethoxyflavone | C17H14O7 | CID 5488504 Source: PubChem URL:[Link]

• Structurally Diverse Flavonoids from Citrus medica L. Var. sarcodactylis Swingle and Their Multiple Bioactivities: A Review Source: Journal of Food and Nutrition Research (Science and Education Publishing) URL:[Link]

• A New Flavanone from Chromolaena tacotana (Klatt) R. M. King and H. Rob, Promotes Apoptosis in Human Breast Cancer Cells by Downregulating Antiapoptotic Proteins Source: ResearchGate URL:[Link]

Sources

• 1. 3,5,8-Trihydroxy-7,4'-dimethoxyflavone | C17H14O7 | CID 5488504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.sciepub.com [pubs.sciepub.com]
• 3. researchgate.net [researchgate.net]